Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
5-(2-Aminoethyl)thiazol-2-amine dihydrochloride (Amthamine) is a potent, highly selective histamine H2 receptor agonist.[1][2] Unlike the endogenous ligand histamine, which promiscuously activates H1, H2, H3, and H4 receptors, Amthamine exhibits high specificity for the H2 subtype with negligible activity at H1 receptors. This selectivity profile makes it an indispensable pharmacological probe for isolating H2-mediated physiological responses—specifically gastric acid secretion and cardiac chronotropy—without the confounding artifacts of H1-mediated smooth muscle contraction.
Chemical Identity & Pharmacological Profile[3][4][5][6]
Amthamine is a thiazole analogue of histamine.[1] The replacement of the imidazole ring (found in histamine) with a 2-aminothiazole ring confers its specific receptor selectivity profile.
Generally considered inactive at physiological ranges.
Molecular Mechanism of Action
The core mechanism of Amthamine is the selective activation of the Gs-protein coupled receptor (GPCR) cascade.
Ligand-Receptor Interaction
Structure-Activity Relationship (SAR) studies reveal that the thiazole ring of Amthamine interacts with the H2 receptor's orthosteric binding site. Specifically, the amidine-like system within the thiazole ring mimics the tautomeric properties of histamine's imidazole ring required for H2 activation, but its steric bulk prevents effective binding to the H1 pocket.
Signal Transduction Cascade
Upon binding to the H2 receptor, Amthamine induces a conformational change that catalyzes the exchange of GDP for GTP on the G
s subunit. This initiates the classical cAMP-PKA signaling pathway.
Activation: Amthamine binds H2R
Gs dissociates.
Amplification: G
s stimulates Adenylyl Cyclase (AC) .
Messenger: AC converts ATP to cyclic AMP (cAMP) .
Effector: Elevated cAMP activates Protein Kinase A (PKA) .
Physiological Output:
Gastric Parietal Cells:[5][6] PKA phosphorylates proteins involved in the translocation of the
-ATPase proton pump, increasing acid secretion.
Cardiac Myocytes: PKA phosphorylates L-type
channels and phospholamban, increasing influx (positive inotropy) and heart rate (positive chronotropy).
Diagram: H2 Receptor Signaling Pathway
Caption: The Gs-coupled signaling cascade activated by Amthamine, leading to tissue-specific physiological responses.
Comparative Pharmacology
To validate experimental results, it is crucial to understand how Amthamine compares to other standard histaminergic agents.
Often requires very high concentrations; can be a partial agonist in some tissues.
Impromidine
High
Low
Partial/Full
Potent but acts as an antagonist at H3 receptors.
Key Insight: Amthamine is superior to Dimaprit due to higher potency (approx.[2] 10-fold) and full agonist efficacy.[2] It is superior to Histamine because it does not require the co-administration of H1 antagonists to mask contractile side effects.
Experimental Workflows
Workflow Decision Tree
Use this logic flow to select the appropriate experimental setup for your research goal.
Caption: Decision matrix for selecting molecular (cAMP) vs. functional (organ bath) assays for Amthamine validation.
Protocol A: In Vitro cAMP Accumulation Assay
Objective: Quantify H2 receptor activation via intracellular cAMP levels.
Cell Preparation: Use HEK293 cells stably transfected with human H2 receptor or primary gastric parietal cells. Seed at
cells/well in 96-well plates.
Starvation: Incubate in serum-free medium for 2–4 hours to reduce basal signaling noise.
PDE Inhibition (Critical): Pre-incubate cells with 0.5 mM IBMX (3-isobutyl-1-methylxanthine) for 20 minutes.
Reasoning: IBMX inhibits phosphodiesterases, preventing the degradation of cAMP and ensuring the signal measured is cumulative.
Agonist Challenge: Add Amthamine dihydrochloride in a log-dose range (
M to M). Incubate for 15–30 minutes at 37°C.
Lysis & Detection: Terminate reaction by aspirating medium and adding cell lysis buffer. Quantify cAMP using a competitive ELISA or TR-FRET assay kit.
Validation: Parallel wells should be treated with Amthamine (
) + Ranitidine (). The signal should be completely abolished.
Tissue Isolation: Rapidly remove the heart from a euthanized guinea pig. Dissect the right atrium in oxygenated Krebs-Henseleit solution.
Mounting: Suspend the atrium vertically in an organ bath containing Krebs solution at 37°C, bubbled with 95%
/5% . Apply 1g resting tension.
Equilibration: Allow tissue to stabilize for 45–60 minutes. The atrium should beat spontaneously.
Dosing: Add Amthamine cumulatively (
M to M). Wait for the heart rate to plateau (approx. 2–3 mins) before the next addition.
Data Analysis: Plot the increase in beats per minute (BPM) vs. Log[Concentration]. Calculate
.
Expected Result: Amthamine should produce a dose-dependent increase in rate similar to histamine but without the need for H1 blockade.
Troubleshooting & Optimization
Oxidation Sensitivity: Like many amines, Amthamine in solution can degrade over time.
Fix: Prepare stock solutions (10 mM or 100 mM) in water or DMSO and store aliquots at -20°C. Thaw only once.
Desensitization: H2 receptors desensitize rapidly upon prolonged agonist exposure.
Fix: In organ bath experiments, wash out thoroughly (3-4 times over 20 mins) between curves if performing repeated measures.
High Dose Specificity: At very high concentrations (>100
), Amthamine may show weak activity at H3 receptors.
Fix: Keep experimental windows within the nanomolar to low micromolar range (
) to ensure strict H2 selectivity.
References
Eriks, J. C., et al. (1992). Histamine H2-receptor agonists.[7] Synthesis, in vitro pharmacology, and qualitative structure-activity relationships of substituted 4- and 5-(2-aminoethyl)thiazoles. Journal of Medicinal Chemistry, 35(17), 3239–3246.
Coruzzi, G., et al. (1993). The new potent and selective histamine H2 receptor agonist amthamine as a tool to study gastric secretion.[7] Naunyn-Schmiedeberg's Archives of Pharmacology, 348(1), 77–81.
Poli, E., et al. (1993). In vitro cardiac pharmacology of the new histamine H2 receptor agonist amthamine; comparisons with histamine and dimaprit.[7] Agents and Actions, 40(1-2), 44–49.
An In-depth Technical Guide to the Binding Affinity and Functional Characterization of Amthamine at the Histamine H2 Receptor
Executive Summary Amthamine, or 2-amino-5-(2-aminoethyl)-4-methylthiazole, stands out as a critical pharmacological tool for the investigation of the histamine H2 receptor (H2R).[1][2] As a potent and highly selective fu...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Amthamine, or 2-amino-5-(2-aminoethyl)-4-methylthiazole, stands out as a critical pharmacological tool for the investigation of the histamine H2 receptor (H2R).[1][2] As a potent and highly selective full agonist, it offers significant advantages over endogenous histamine by minimizing off-target effects at other histamine receptor subtypes.[1] This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the principles and methodologies used to characterize the binding affinity and functional activity of Amthamine at the H2R. We delve into the causality behind experimental design, present detailed, self-validating protocols for key assays such as radioligand competition binding and cAMP accumulation, and offer insights into data interpretation. The objective is to equip researchers with the foundational knowledge and practical frameworks required to rigorously quantify the interaction between Amthamine and its target, thereby facilitating robust and reproducible scientific inquiry.
The Pharmacological Context: Amthamine and the Histamine H2 Receptor
The Histamine Receptor Family: A Brief Overview
Histamine mediates its diverse physiological effects through four distinct G protein-coupled receptors (GPCRs): H1, H2, H3, and H4.[3] These receptors exhibit unique tissue distributions and couple to different intracellular signaling cascades, making receptor-selective ligands invaluable for dissecting specific biological functions.[3][4] While H1 receptors are primary targets for allergy medications and H3 receptors are involved in neurotransmitter release, the H2 receptor is classically known for its role in stimulating gastric acid secretion.[4][5] The most recently identified H4 receptor is primarily involved in inflammatory and immune responses.[6]
The Histamine H2 Receptor: Structure and Signaling
The H2R is a rhodopsin-like family GPCR that plays a crucial role in gastric acid secretion, smooth muscle relaxation, and immune modulation.[5] Its activation initiates complex intracellular signaling events.
Canonical Gs-cAMP Pathway: The H2R is canonically coupled to the stimulatory G protein, Gs.[5][7] Upon agonist binding, the Gsα subunit dissociates and activates adenylyl cyclase (AC), which catalyzes the conversion of ATP to cyclic adenosine monophosphate (cAMP).[7][8] Elevated cAMP levels then activate Protein Kinase A (PKA), which phosphorylates downstream effector proteins to elicit a cellular response.[5][8]
Non-Canonical Signaling: Evidence suggests that, particularly in systems with high receptor expression, the H2R can also couple to Gq proteins, activating the phosphoinositide signaling pathway.[9][10] This leads to the generation of inositol trisphosphate (IP3) and an increase in intracellular calcium concentrations ([Ca2+]i), indicating a potential for biased signaling and a broader physiological role than previously understood.[10]
Figure 1: H2 Receptor Signaling Pathways. Shows the canonical Gs-cAMP and non-canonical Gq-IP3 pathways.
Amthamine: A Potent and Selective H2 Receptor Agonist
Amthamine is a thiazole derivative that functions as a full agonist at H2 receptors, with a potency slightly greater than or equivalent to histamine in various functional assays.[1][2] Its key advantage is its high selectivity; it exhibits no significant activity at H1 receptors and only weak activity at H3 receptors, making it an ideal tool for isolating H2R-mediated effects.[2] The structure-activity relationship (SAR) of Amthamine and related compounds indicates that the thiazole nucleus plays a critical role in receptor activation, differing from the mechanism of the native ligand, histamine.[2]
Principles of Receptor Binding Affinity and Function
Defining Key Pharmacological Parameters
Understanding the interaction between a ligand like Amthamine and its receptor requires precise quantification.
Affinity (Kd, Ki): Affinity describes the tenacity with which a ligand binds to a receptor. It is quantified by the equilibrium dissociation constant (Kd) for a radioligand or the inhibitor constant (Ki) for an unlabeled competitor. A lower Kd or Ki value signifies higher binding affinity. These are determined in binding assays.
Potency (EC50): Potency is a measure of the concentration of a ligand required to produce a defined effect (e.g., 50% of the maximal response). It is quantified by the half-maximal effective concentration (EC50). Potency is determined in functional assays and is influenced by both affinity and the efficiency of the cellular response.
Efficacy (Emax): Efficacy describes the maximum biological response a ligand can produce upon binding to a receptor. A full agonist (like Amthamine) produces the maximum possible response (Emax = 100%), while a partial agonist produces a submaximal response.
The Law of Mass Action in Receptor Pharmacology
Receptor-ligand interactions are governed by the Law of Mass Action, which states that the rate of a chemical reaction is proportional to the product of the concentrations of the reactants. For a ligand (L) and receptor (R), this reversible binding is described as:
[L] + [R] ⇌ [LR]
At equilibrium, the ratio of the dissociation rate (k_off) to the association rate (k_on) defines the dissociation constant, Kd (Kd = k_off / k_on). This principle is the theoretical foundation of radioligand binding assays.[11]
Methodologies for Determining Amthamine's H2 Receptor Affinity
Radioligand Binding Assays: The Gold Standard
Radioligand binding assays are the most direct method for quantifying the affinity of a ligand for a receptor.[12][13] Since Amthamine is not typically available in a radiolabeled form, its binding affinity (Ki) is determined indirectly through competition binding assays.
The core principle of a competition assay is to measure the ability of an unlabeled compound (the "competitor," Amthamine) to displace a specific, high-affinity radiolabeled ligand from the receptor.[12] We use a fixed concentration of a radiolabeled H2R antagonist (e.g., [³H]-tiotidine or [¹²⁵I]-iodoaminopotentidine) and increasing concentrations of unlabeled Amthamine.[14] As the concentration of Amthamine increases, it competes for the same binding site, displacing the radioligand and reducing the measured radioactivity. The concentration of Amthamine that displaces 50% of the specific binding of the radioligand is its IC50 value.
This protocol provides a framework for determining the Ki of Amthamine at the human H2R expressed in a cell line (e.g., HEK293 or CHO cells).
A. Materials and Reagents:
Cell membranes from a stable cell line expressing the human H2R.
Radioligand: e.g., [³H]-tiotidine (a potent H2R antagonist).
Competitor: Amthamine dihydrobromide.
Non-specific binding control: A high concentration of a non-radiolabeled H2R antagonist (e.g., 10 µM Ranitidine).
Assay Buffer: e.g., 50 mM Tris-HCl, pH 7.4.
96-well plates, filter mats (e.g., GF/C, pre-soaked in polyethylenimine to reduce non-specific binding), and a cell harvester.[15]
Scintillation fluid and a liquid scintillation counter.
B. Experimental Workflow:
Membrane Preparation: Culture cells expressing H2R, harvest, and homogenize in ice-cold buffer. Centrifuge to pellet the membranes and resuspend in assay buffer. Determine protein concentration (e.g., via Bradford assay).
Assay Setup: In a 96-well plate, set up triplicate wells for:
Total Binding: Membranes + Radioligand + Assay Buffer.
Non-Specific Binding (NSB): Membranes + Radioligand + High concentration of unlabeled antagonist (e.g., Ranitidine).[11]
Competition: Membranes + Radioligand + Increasing concentrations of Amthamine (e.g., 10⁻¹⁰ M to 10⁻³ M).
Incubation: Add cell membranes (e.g., 10-20 µg protein/well), the chosen radioligand (at a concentration near its Kd), and either buffer, NSB control, or Amthamine solution.[15] Incubate at a set temperature (e.g., 25°C) for a sufficient duration to reach equilibrium (e.g., 60-90 minutes). Causality Note: Ensuring the assay reaches equilibrium is critical for accurate affinity determination. This should be validated in preliminary kinetic experiments.[11]
Termination and Filtration: Rapidly terminate the binding reaction by vacuum filtration through the filter mat using a cell harvester. Wash the filters multiple times with ice-cold assay buffer to remove unbound radioligand.
Counting: Dry the filter mats, add scintillation cocktail, and count the radioactivity (in counts per minute, CPM) for each well using a scintillation counter.
C. Data Analysis and Validation:
Calculate Specific Binding: Specific Binding = Total Binding (CPM) - Non-Specific Binding (CPM).
Generate Competition Curve: Plot the percentage of specific binding against the log concentration of Amthamine. The data should fit a sigmoidal dose-response curve.
Determine IC50: Use non-linear regression analysis (e.g., in GraphPad Prism) to calculate the IC50 value from the competition curve.
Calculate Ki: Convert the IC50 value to the inhibitor constant (Ki) using the Cheng-Prusoff equation :
Ki = IC50 / (1 + ([L]/Kd))
Where [L] is the concentration of the radioligand used and Kd is the dissociation constant of the radioligand for the H2R.
Trustworthiness Note: The Cheng-Prusoff equation is only valid for competitive interactions at a single binding site. This assumption is supported for Amthamine by functional data from Schild analyses.[16]
Figure 2: Experimental Workflow for a Competition Radioligand Binding Assay.
Functional Assays: Quantifying Agonist Activity
Functional assays are essential to confirm that binding translates into a biological response and to quantify the potency (EC50) and efficacy (Emax) of Amthamine.
This assay directly measures the primary downstream signal of H2R activation.
A. Materials and Reagents:
Whole cells stably expressing the human H2R.
Stimulation Buffer, often containing a phosphodiesterase (PDE) inhibitor like IBMX. Causality Note: PDE inhibitors are used to prevent the degradation of newly synthesized cAMP, thereby amplifying the signal and increasing the assay window.
Amthamine and a known H2R antagonist (e.g., Famotidine) for validation.
A commercial cAMP detection kit (e.g., HTRF, LANCE, or SPA-based).
B. Experimental Workflow:
Cell Plating: Seed H2R-expressing cells into 96- or 384-well plates and allow them to adhere overnight.
Stimulation: Replace the culture medium with stimulation buffer containing the PDE inhibitor. Add increasing concentrations of Amthamine to the wells. Include control wells with buffer only (basal) and a saturating concentration of a known agonist (positive control).
Incubation: Incubate the plate at 37°C for a defined period (e.g., 30 minutes).
Lysis and Detection: Lyse the cells and detect the accumulated cAMP according to the manufacturer's protocol for the chosen detection kit.
C. Data Analysis:
Convert raw assay signals to cAMP concentrations using a standard curve.
Plot the cAMP concentration against the log concentration of Amthamine.
Fit the data with a sigmoidal dose-response curve using non-linear regression to determine the EC50 (potency) and Emax (efficacy).
A Schild analysis is a powerful functional method to validate that Amthamine acts specifically at the H2R and to determine the affinity (Kb) of a competitive antagonist.[17]
A. Experimental Workflow:
Perform a full Amthamine dose-response curve (as in the cAMP assay) in the absence of any antagonist.
Perform several additional full Amthamine dose-response curves, each in the presence of a different, fixed concentration of a competitive H2R antagonist (e.g., Famotidine or Cimetidine).[1][18]
Observation: A competitive antagonist will cause a parallel rightward shift in the agonist dose-response curve with no change in the maximal response.[16]
B. Data Analysis:
Calculate the Dose Ratio (DR) for each concentration of the antagonist used. The dose ratio is the ratio of the EC50 of Amthamine in the presence of the antagonist to the EC50 in the absence of the antagonist.
Create a Schild Plot by plotting log(DR-1) on the y-axis versus the log concentration of the antagonist on the x-axis.
For a simple competitive antagonist, the data should yield a straight line with a slope not significantly different from 1.0.[17] The x-intercept of this line is equal to the pA2 value, which is the negative log of the antagonist's affinity constant (Kb).
Figure 3: Principle of Schild Analysis. Competitive antagonists cause a concentration-dependent parallel rightward shift.
Data Interpretation and Key Findings
Summary of Amthamine's Binding and Potency Data
The literature provides several values for Amthamine's activity across different tissues and assays, which consistently demonstrate its high potency at the H2 receptor.
Note: pD2 is the negative logarithm of the EC50. These values highlight Amthamine's potency, which is comparable to or greater than histamine in these systems.
Selectivity Profile
Amthamine's value as a research tool is cemented by its selectivity. Studies confirm it has no significant affinity for H1 receptors and acts as only a weak agonist or antagonist at H3 receptors.[2] This ensures that observed functional outcomes can be confidently attributed to H2R activation.
Conclusion
Amthamine is an indispensable agonist for probing the function and pharmacology of the histamine H2 receptor. A rigorous characterization of its binding affinity and functional potency is fundamental to its application in research and drug development. By employing validated methodologies such as competition radioligand binding assays and functional cAMP readouts, researchers can obtain precise, reproducible data. The principles and detailed protocols outlined in this guide provide a robust framework for such investigations, ensuring high scientific integrity and enabling the continued elucidation of the complex roles of the H2 receptor in physiology and disease.
Intracellular Signalling Through Histamine H2 Receptor and Histamine - SMPDB.
Coruzzi, G., et al. (1993). The new potent and selective histamine H2 receptor agonist amthamine as a tool to study gastric secretion. Naunyn-Schmiedeberg's Archives of Pharmacology. [Link]
Eriks, J. C., et al. (1992). Histamine H2-receptor Agonists. Synthesis, in Vitro Pharmacology, and Qualitative Structure-Activity Relationships of Substituted 4- And 5-(2-aminoethyl)thiazoles. Journal of Medicinal Chemistry. [Link]
Taylor, S. J., & Kilpatrick, G. J. (2003). Differential Activation of Dual Signaling Responses by Human H1 and H2 Histamine Receptors. Inflammation Research. [Link]
DelValle, J., et al. (1997). Activation of the human histamine H2 receptor is linked to cell proliferation and c-fos gene transcription. American Journal of Physiology-Gastrointestinal and Liver Physiology. [Link]
Poli, E., et al. (1994). Positive inotropic activity of the novel histamine H2-receptor agonist, amthamine, on the human heart in vitro. General Pharmacology. [Link]
El-Awady, R., et al. (2000). Histamine H2 receptors mediate the inhibitory effect of histamine on human eosinophil degranulation. British Journal of Pharmacology. [Link]
Hulme, E. C., & Trevethick, M. A. (2010). Ligand binding assays at equilibrium: validation and interpretation. British Journal of Pharmacology. [Link]
Baker, J. G. (2005). Multiple GPCR conformations and signalling pathways: implications for antagonist affinity estimates. Trends in Pharmacological Sciences. [Link]
Wang, T., & Li, Z. (2019). Recent progress in assays for GPCR drug discovery. Acta Pharmacologica Sinica. [Link]
Baker, J. G., & Hill, S. J. (2007). A study of antagonist affinities for the human histamine H2 receptor. British Journal of Pharmacology. [Link]
Traiffort, E., et al. (2000). Detailed Mapping of the Histamine H2 Receptor and Its Gene Transcripts in Guinea-Pig Brain. Journal of Neurochemistry. [Link]
Radioligand Binding Assays and Their Analysis. Springer Nature Experiments. [Link]
GPCR Membrane Ligand Binding Assay Development. Multispan, Inc. [Link]
Pharmacological profile of 5-(2-Aminoethyl)thiazol-2-amine dihydrochloride
The following technical guide details the pharmacological profile of 5-(2-Aminoethyl)thiazol-2-amine dihydrochloride , a specific histamine H2-receptor agonist and structural analog of the well-known probe amthamine. [1]...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the pharmacological profile of 5-(2-Aminoethyl)thiazol-2-amine dihydrochloride , a specific histamine H2-receptor agonist and structural analog of the well-known probe amthamine.
[1]
Executive Summary
5-(2-Aminoethyl)thiazol-2-amine dihydrochloride (CAS: 105774-05-8) is a synthetic histamine bioisostere and a pharmacological agonist selective for the histamine H2 receptor . Structurally, it replaces the imidazole ring of histamine with a 2-aminothiazole moiety. It is the demethylated analog of amthamine , a high-potency H2 agonist.
While amthamine (which carries a 4-methyl group) is the most potent compound in this series, 5-(2-aminoethyl)thiazol-2-amine retains significant H2-agonist activity. It serves as a critical tool in Structure-Activity Relationship (SAR) studies, helping to delineate the steric and electronic requirements for H2 receptor activation, particularly the non-essential nature of the imidazole tautomerism for receptor recognition.
Chemical Identity & Physicochemical Properties[2]
This compound is a rigidified, heterocyclic analog of histamine. The thiazole ring functions as a bioisostere for the imidazole ring found in the endogenous ligand.
Histamine: 4-(2-aminoethyl)imidazole. Relies on tautomerism (N-H shift) for activation.
Target Compound: 2-amino-5-(2-aminoethyl)thiazole. The thiazole ring is aromatic and does not undergo tautomerism in the same way, yet activates the receptor.
Amthamine: 2-amino-5-(2-aminoethyl)-4-methyl thiazole. The addition of the 4-methyl group significantly enhances potency (pD₂ = 6.21) and selectivity.[3]
Pharmacological Mechanism of Action
Receptor Target: Histamine H2 Receptor
The compound acts as a full agonist at the histamine H2 receptor. Unlike H1 receptors (linked to Gq/11) or H3/H4 receptors (linked to Gi/o), the H2 receptor is coupled to Gs proteins .
Signaling Cascade
Upon binding to the orthosteric site of the H2 receptor, 5-(2-Aminoethyl)thiazol-2-amine induces a conformational change that promotes the exchange of GDP for GTP on the Gαs subunit. This initiates the canonical cAMP-dependent pathway.
Key Downstream Effects:
Activation of Adenylyl Cyclase (AC): Conversion of ATP to cyclic AMP (cAMP).
PKA Activation: Increased cAMP levels activate Protein Kinase A (PKA).
Physiological Output:
Gastric Parietal Cells: Stimulation of H+/K+-ATPase (proton pump), leading to acid secretion.
Cardiac Myocytes: Positive chronotropy (heart rate) and inotropy (contractility).
Smooth Muscle: Relaxation (vasodilation).
Pathway Visualization
The following diagram illustrates the signal transduction pathway activated by the compound.
Caption: Gs-coupled signaling cascade initiated by 5-(2-Aminoethyl)thiazol-2-amine at the H2 receptor.
Structure-Activity Relationship (SAR) Analysis
The pharmacological significance of this compound lies in its contribution to understanding the H2 receptor pharmacophore. It challenges the classical "proton transfer" hypothesis of histamine activation.
The Thiazole Bioisostere
Early theories suggested that H2 activation required the imidazole ring of histamine to transfer a proton (tautomerize) within the receptor binding pocket. However, the activity of 2-amino-5-(2-aminoethyl)thiazole (which cannot tautomerize like imidazole) disproved this.
Mechanism: The thiazole ring likely interacts via specific hydrogen bonding or electrostatic interactions that mimic the N-tau tautomer of histamine.
Key Finding: Acceptance of a proton by the thiazole nucleus (or simply the correct electrostatic potential) is sufficient for receptor activation [1].
Role of the 2-Amino Group
The 2-amino substituent on the thiazole ring increases the basicity and polarity of the heterocycle.
Comparison: While the 2-amino group contributes to affinity, SAR studies (Eriksen et al.) showed it is not strictly essential for efficacy, but it does improve the "histamine-like" character compared to unsubstituted thiazoles.
Potency: The compound is less potent than its 4-methylated counterpart (amthamine). The 4-methyl group in amthamine provides a crucial steric fit or hydrophobic interaction that enhances binding affinity (pD₂ 6.21) and selectivity against H3 receptors [1].
SAR Comparison Diagram
Caption: Structural evolution from Histamine to the Target Compound and the optimized agonist Amthamine.
Experimental Protocols
In Vitro H2 Receptor Binding Assay
To verify the activity of 5-(2-Aminoethyl)thiazol-2-amine, researchers typically use the guinea pig right atrium assay (the classical gold standard for H2 activity) or modern cAMP FRET assays.
Cell Culture: Transfect HEK293 cells with human H2 receptor cDNA.
Seeding: Plate cells in 384-well plates (5,000 cells/well) and incubate overnight.
Buffer Prep: Prepare stimulation buffer (HBSS + 0.5 mM IBMX to inhibit phosphodiesterase).
Compound Treatment:
Dissolve 5-(2-Aminoethyl)thiazol-2-amine dihydrochloride in DMSO (stock 10 mM).
Prepare serial dilutions (10⁻⁹ M to 10⁻⁴ M) in stimulation buffer.
Add to cells and incubate for 30 minutes at 37°C.
Detection: Use a TR-FRET cAMP detection kit (e.g., LANCE or HTRF).
Add Europium-labeled cAMP tracer and ULight-labeled anti-cAMP antibody.
Incubate for 1 hour at room temperature.
Analysis: Read fluorescence signal. A decrease in TR-FRET signal indicates increased endogenous cAMP (competition principle).
Data: Plot dose-response curve to determine EC₅₀.
Solubility & Handling
Reconstitution: The dihydrochloride salt is highly water-soluble. Prepare aqueous stocks (e.g., 10-50 mM) or use DMSO.
Storage: Store solid at -20°C, desiccated. Solutions should be aliquoted and stored at -20°C; avoid freeze-thaw cycles.
Safety: As a bioactive amine, treat as a potential irritant. Wear PPE (gloves, goggles).
Applications in Drug Discovery
Fragment-Based Drug Design (FBDD): The 2-aminothiazole scaffold is a privileged structure. This compound serves as a fragment for building more complex H2 antagonists or dual-action ligands.
Receptor Mutagenesis Studies: Used to probe the binding pocket of the H2 receptor. Differences in binding between this compound and histamine help map specific residues (e.g., Asp98, Thr190) involved in ligand recognition.
Comparative Pharmacology: Used alongside amthamine and dimaprit to distinguish H2-mediated effects from H1/H3/H4 effects in complex tissue preparations.
References
Eriksen, K. et al. (1992). Histamine H2-receptor Agonists.[3][2][4][5] Synthesis, in Vitro Pharmacology, and Qualitative Structure-Activity Relationships of Substituted 4- And 5-(2-aminoethyl)thiazoles. Journal of Medicinal Chemistry, 35(17), 3239–3246. Link
Black, J.W. et al. (1972). Definition and antagonism of histamine H2-receptors. Nature, 236, 385–390. Link
Leurs, R. et al. (2005). The histamine H3 receptor: from gene cloning to H3 receptor drugs. Nature Reviews Drug Discovery, 4, 107–120. (Context on H2/H3 selectivity). Link
Structural & Pharmacological Divergence: Amthamine vs. Histamine
[1][2] Executive Summary This technical guide dissects the molecular and pharmacological distinctions between Histamine (the endogenous ligand) and Amthamine (a synthetic, highly selective H2 receptor agonist). While His...
Author: BenchChem Technical Support Team. Date: February 2026
[1][2]
Executive Summary
This technical guide dissects the molecular and pharmacological distinctions between Histamine (the endogenous ligand) and Amthamine (a synthetic, highly selective H2 receptor agonist). While Histamine activates four receptor subtypes (H1–H4) indiscriminately, Amthamine utilizes a thiazole bioisostere core to achieve high specificity for the H2 receptor.[1][2] This guide analyzes the Structure-Activity Relationship (SAR) driving this selectivity, provides comparative physicochemical data, and outlines validated experimental protocols for utilizing Amthamine to isolate H2-mediated signaling pathways.[2]
Molecular Architecture: Imidazole vs. Thiazole Cores
The fundamental divergence lies in the heterocyclic core. Histamine relies on an imidazole ring, whereas Amthamine employs a substituted thiazole ring.[1][2] This structural modification is the primary driver of receptor subtype selectivity.
In Histamine, the imidazole ring exists in tautomeric equilibrium (
-H and -H). The H2 receptor primarily recognizes the -H tautomer.
In Amthamine, the thiazole ring acts as a bioisostere. Crucially, the 2-amino group and the 4-methyl group restrict the molecule's steric profile and electronic distribution.
The 2-Amino Group: Increases the basicity and polarity of the thiazole system, mimicking the hydrogen-bonding capabilities of the imidazole
nitrogen.
The 4-Methyl Group: Provides a steric bulk that is tolerated by the H2 receptor pocket but clashes with residues in the H1 and H3 binding pockets, acting as a "selectivity filter."
The H2 receptor activation requires a specific proton transfer mechanism or hydrogen bond network.
Proton Acceptance: The ring nitrogen in both Histamine (imidazole) and Amthamine (thiazole) serves as a proton acceptor from a donor residue (likely Asp98 or Tyr250) in the transmembrane domain.
Steric Exclusion: The H1 receptor binding pocket is tighter around the heterocyclic core. The 4-methyl group of Amthamine creates steric hindrance, preventing effective binding to H1.
Electronic Modulation: The sulfur atom in the thiazole ring alters the electron density, fine-tuning the pKa of the ring nitrogen to match the H2 receptor's specific requirement for activation (associated with Gs-protein coupling).
Context: This protocol is the gold standard for validating the H2-selectivity of Amthamine in cellular systems (e.g., CHO cells transfected with human H2 receptors or isolated guinea pig atria). It distinguishes Amthamine's activity from non-specific agents.
Materials
Ligand: Amthamine dihydrobromide (dissolved in water/PBS).
Assay Buffer: Krebs-Ringer HEPES with IBMX (phosphodiesterase inhibitor).
Step-by-Step Methodology
Cell Preparation:
Seed H2-expressing cells (e.g., HEK293-H2R) at
cells/well in 96-well plates.
Incubate overnight at 37°C.
Pre-Treatment (Antagonist Validation):
Group A: Vehicle only.
Group B: Ranitidine (10 µM) – To confirm H2 specificity.
Group C: Pyrilamine (10 µM) – To confirm lack of H1 involvement.
Incubate for 30 minutes.
Agonist Stimulation:
Add Amthamine in a dose-response range (
M to M).
Incubate for 15–30 minutes at 37°C. (Note: Amthamine kinetics are similar to histamine).
Lysis & Detection:
Terminate reaction by aspirating buffer and adding Lysis Buffer (containing cAMP antibody/tracer).
Quantify cAMP using TR-FRET or ELISA.
Data Analysis:
Plot Log[Agonist] vs. Response.
Success Criteria: Amthamine should produce a sigmoidal dose-response curve (
nM) that is fully shifted by Ranitidine but unaffected by Pyrilamine.
References
Eriks, J. C., et al. (1992).[2][3] Histamine H2-receptor agonists.[1][6][3][5][7][8][9] Synthesis, in vitro pharmacology, and qualitative structure-activity relationships of substituted 4- and 5-(2-aminoethyl)thiazoles. Journal of Medicinal Chemistry.[3][8] Link
Coruzzi, G., et al. (1993).[2][3] The new potent and selective histamine H2 receptor agonist amthamine as a tool to study gastric secretion.[8][10] Naunyn-Schmiedeberg's Archives of Pharmacology.[3] Link
Poli, E., et al. (1993).[2] In vitro cardiac pharmacology of the new histamine H2 receptor agonist amthamine; comparisons with histamine and dimaprit.[7][8] Agents and Actions.[3][7][8][9][10][11][12][13][14] Link
IUPHAR/BPS Guide to Pharmacology. Histamine H2 Receptor Ligands.Link[2]
5-(2-Aminoethyl)thiazol-2-amine dihydrochloride PubChem chemical data
Topic: 5-(2-Aminoethyl)thiazol-2-amine dihydrochloride Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals Structural Analogue of Amthamine and Selective Histamine...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: 5-(2-Aminoethyl)thiazol-2-amine dihydrochloride
Content Type: In-depth Technical Guide
Audience: Researchers, Scientists, and Drug Development Professionals
Structural Analogue of Amthamine and Selective Histamine H2 Receptor Agonist
Executive Summary
5-(2-Aminoethyl)thiazol-2-amine dihydrochloride (CAS: 105774-05-8) is a synthetic heterocyclic amine acting as a histamine H2 receptor agonist. Structurally, it represents the des-methyl analogue of Amthamine , a reference H2 agonist. While Amthamine (4-methyl derivative) is renowned for its high potency and selectivity, the 5-(2-aminoethyl)thiazol-2-amine core serves as a critical structural template for understanding the structure-activity relationships (SAR) of histamine bioisosteres. This guide details its physicochemical properties, pharmacological mechanism, experimental handling, and synthesis pathways.
Chemical Identity & Physicochemical Properties
This compound features a thiazole ring substituted at the 2-position with a primary amine and at the 5-position with an ethylamine chain. It is chemically distinct from histamine (an imidazole) but maintains the requisite distance between the cationic ammonium head and the aromatic nitrogen to trigger H2 receptors.
5-(2-Aminoethyl)thiazol-2-amine functions as an agonist at the Histamine H2 Receptor (H2R) .[2][8] The thiazole ring acts as a bioisostere for the imidazole ring of histamine.
Binding Mode: The amidine-like system within the 2-aminothiazole moiety interacts with the receptor's transmembrane domains (specifically Asp98 and Asp186 in the H2R orthosteric site), mimicking the tautomeric nitrogen binding of histamine.
SAR Insight: Research by Eriks et al. (1992) demonstrated that while the 4-methyl group (present in Amthamine) enhances potency (pD2 = 6.21) and selectivity, the des-methyl core (this compound) retains significant agonistic activity, confirming that the 4-methyl group is auxophilic but not essential for receptor activation.
Signaling Pathway
Upon binding, the compound stabilizes the active conformation of the H2 receptor, triggering a G-protein coupled cascade.
Figure 1: H2 Receptor Signaling Cascade
Caption: The ligand binds H2R, activating Gs proteins which stimulate Adenylyl Cyclase to convert ATP to cAMP, subsequently activating PKA.[1][2][3][4][5][6][9][8][10][11][12]
Experimental Protocols
Storage and Handling
Storage: Store at -20°C. The dihydrochloride salt is hygroscopic; keep in a tightly sealed container with desiccant.
Stock Solution: Dissolve in sterile distilled water or PBS to 10-100 mM. Aliquot and freeze at -20°C. Avoid repeated freeze-thaw cycles.
In Vitro Assay: cAMP Accumulation in HEK293 Cells
To validate the agonist activity of the compound, a cAMP accumulation assay is the gold standard.
Materials:
HEK293 cells stably expressing human H2 receptor.
IBMX (Phosphodiesterase inhibitor).
cAMP detection kit (e.g., TR-FRET or ELISA).
Protocol:
Cell Seeding: Seed HEK293-H2R cells in 96-well plates (50,000 cells/well) and incubate overnight.
Starvation: Wash cells with PBS and incubate in serum-free medium for 2 hours.
Treatment:
Pre-incubate cells with 0.5 mM IBMX for 30 minutes to prevent cAMP degradation.
Add 5-(2-Aminoethyl)thiazol-2-amine dihydrochloride at varying concentrations (
M to M).
Include Histamine (
M) as a positive control and Ranitidine ( M) as an antagonist control.
Incubation: Incubate for 30–45 minutes at 37°C.
Lysis & Detection: Lyse cells and quantify cAMP levels using the detection kit according to manufacturer instructions.
Analysis: Plot log[concentration] vs. Response (% of Histamine max) to determine EC50.
Synthesis Route (Conceptual)
The synthesis of 2-amino-5-(2-aminoethyl)thiazoles generally follows the Hantzsch Thiazole Synthesis method, adapted for diamine precursors.
Figure 2: Synthesis Pathway
Caption: Hantzsch condensation of a protected alpha-haloketone with thiourea yields the thiazole core, followed by deprotection to the final amine.
Cyclization: Reaction of the precursor with thiourea in refluxing ethanol. The sulfur of thiourea attacks the alpha-carbon, followed by condensation to form the thiazole ring.
Deprotection: Removal of the phthalimide protecting group (using hydrazine or acid hydrolysis) releases the primary amine on the ethyl chain.
Salt Formation: Treatment with HCl gas in isopropanol/ethanol precipitates the dihydrochloride salt.
PPE: Wear nitrile gloves, safety goggles, and a lab coat.
Ventilation: Handle powder in a fume hood to avoid inhalation.
First Aid: In case of eye contact, rinse cautiously with water for 15 minutes.
References
Eriks, J. C., et al. (1992).[3] "Histamine H2-receptor agonists.[2][3][6] Synthesis, in vitro pharmacology, and qualitative structure-activity relationships of substituted 4- and 5-(2-aminoethyl)thiazoles." Journal of Medicinal Chemistry, 35(17), 3239–3246.[3]
PubChem. (n.d.).[1][4][11] Compound Summary: 5-(2-Aminoethyl)thiazol-2-amine dihydrochloride. National Library of Medicine.
Coruzzi, G., et al. (1993).[3] "The new potent and selective histamine H2 receptor agonist amthamine as a tool to study gastric secretion."[3][8] Naunyn-Schmiedeberg's Archives of Pharmacology, 348(1), 77-81.[3]
Preparation of Amthamine Aqueous Stock Solutions: A Detailed Guide for Researchers
Introduction: The Significance of Amthamine in Histamine H2 Receptor Research Amthamine is a potent and highly selective agonist for the histamine H2 receptor, demonstrating a slightly greater potency than histamine itse...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Significance of Amthamine in Histamine H2 Receptor Research
Amthamine is a potent and highly selective agonist for the histamine H2 receptor, demonstrating a slightly greater potency than histamine itself. Its high specificity for the H2 receptor, with weak to no activity at H1 and H3 receptors, makes it an invaluable tool for researchers investigating the physiological and pathophysiological roles of H2 receptor signaling.[1][2] Amthamine has been instrumental in studies related to gastric acid secretion, vasodilation, and cardiac pharmacology. This guide provides a comprehensive protocol for the preparation, storage, and handling of Amthamine stock solutions to ensure experimental reproducibility and integrity.
It is important to note that while the topic specifies Amthamine dihydrochloride, the commercially available and extensively documented form of this compound is Amthamine dihydrobromide. This guide will, therefore, focus on the preparation of Amthamine dihydrobromide solutions. The principles and procedures outlined are expected to be broadly applicable to other salt forms, should they become available.
Mechanism of Action: H2 Receptor Activation by Amthamine
Amthamine mimics the action of endogenous histamine at the H2 receptor, a G-protein coupled receptor (GPCR). Upon binding, it induces a conformational change in the receptor, leading to the activation of the associated Gs alpha subunit. This, in turn, stimulates adenylyl cyclase to produce cyclic AMP (cAMP), a key second messenger that mediates the downstream cellular responses characteristic of H2 receptor activation.
Caption: Signaling pathway of Amthamine-mediated H2 receptor activation.
Materials and Equipment
Materials:
Amthamine dihydrobromide (purity ≥98%)
High-purity, sterile water (e.g., Milli-Q® or equivalent)
Sterile conical tubes (1.5 mL, 15 mL, or 50 mL)
0.22 µm sterile syringe filters
Equipment:
Calibrated analytical balance
Vortex mixer
Pipettes and sterile tips
Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
Experimental Protocol: Preparation of a 10 mM Amthamine Dihydrobromide Stock Solution
This protocol describes the preparation of a 10 mM stock solution, a common starting concentration for further dilutions.
Step 1: Pre-calculation and Weighing
Rationale: Accurate weighing is critical for preparing a stock solution of the desired concentration. The molecular weight of Amthamine dihydrobromide is 319.06 g/mol .[1]
Calculation: To prepare 10 mL of a 10 mM stock solution:
Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
Mass (mg) = 10 mmol/L x 0.010 L x 319.06 g/mol x 1000 mg/g = 31.906 mg
Procedure:
Allow the vial of Amthamine dihydrobromide to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.
Tare a sterile microcentrifuge tube on a calibrated analytical balance.
Carefully weigh approximately 32 mg of Amthamine dihydrobromide into the tube. Record the exact weight.
Step 2: Dissolution
Rationale: Amthamine dihydrobromide is readily soluble in water.[1] Using high-purity water minimizes the risk of contamination.
Procedure:
Based on the actual weight of the compound, calculate the precise volume of sterile water needed to achieve a 10 mM concentration.
Add the calculated volume of sterile water to the microcentrifuge tube containing the Amthamine dihydrobromide.
Vortex the tube until the solid is completely dissolved. The solution should be clear and colorless.
Step 3: Sterilization and Aliquoting
Rationale: Sterile filtration removes any potential microbial contaminants, which is crucial for cell-based assays. Aliquoting into single-use volumes prevents repeated freeze-thaw cycles that can degrade the compound.
Procedure:
Draw the Amthamine solution into a sterile syringe.
Attach a 0.22 µm sterile syringe filter to the syringe.
Dispense the solution into sterile, clearly labeled microcentrifuge tubes.
Label each aliquot with the compound name, concentration (10 mM), and the date of preparation.
Caption: Workflow for preparing Amthamine stock solution.
Stability and Storage of Aqueous Solutions
Recommendations for Amthamine Stock Solutions:
Long-term storage: For optimal stability, store aliquots of the stock solution at -20°C or -80°C.
Short-term storage: If the solution will be used within a few days, it can be stored at 2-8°C.
Working dilutions: It is best practice to prepare fresh working dilutions from the frozen stock solution on the day of the experiment.
Light sensitivity: While not explicitly stated for Amthamine, related compounds can be light-sensitive. It is prudent to protect solutions from light by storing them in amber tubes or wrapping tubes in foil.
Safety and Handling Precautions
As with any chemical reagent, appropriate safety precautions should be taken when handling Amthamine dihydrobromide.
Personal Protective Equipment (PPE): Always wear safety glasses, chemical-resistant gloves, and a lab coat.
Handling: Avoid inhalation of the powder by handling it in a well-ventilated area or a chemical fume hood. Avoid contact with skin and eyes. In case of contact, rinse the affected area thoroughly with water.
Disposal: Dispose of waste in accordance with local, state, and federal regulations.
For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the supplier. While an SDS for Amthamine dihydrochloride was not located, the SDS for the related compound histamine dihydrochloride indicates that it can cause skin and eye irritation and may cause respiratory irritation.[4][5][6]
Troubleshooting
Issue
Possible Cause
Solution
Compound does not fully dissolve
Incorrect solvent or insufficient volume. Exceeded solubility limit.
Ensure high-purity water is used. Recalculate and add the correct volume of solvent. Gentle warming may aid dissolution, but be cautious of potential degradation.
Precipitate forms in frozen stock after thawing
Poor solubility at low temperatures or degradation.
Allow the solution to fully come to room temperature and vortex gently. If the precipitate persists, the solution may have degraded and should be discarded.
Inconsistent experimental results
Degradation of stock solution due to improper storage or multiple freeze-thaw cycles.
Prepare fresh stock solution and ensure it is aliquoted and stored correctly. Avoid repeated freeze-thaw cycles.
Conclusion
The preparation of a stable and accurate Amthamine stock solution is fundamental to achieving reliable and reproducible results in H2 receptor research. By following the detailed protocol and adhering to the principles of safe handling and proper storage, researchers can confidently utilize this potent and selective agonist in their experimental systems. The emphasis on using the dihydrobromide salt reflects the current commercial availability and scientific literature.
References
Coruzzi, G., Adami, M., & Bertaccini, G. (1993). The new potent and selective histamine H2 receptor agonist amthamine as a tool to study gastric secretion. Naunyn-Schmiedeberg's archives of pharmacology, 348(1), 77–81. [Link]
Nielsen, N. H., Madsen, F., Frølund, L., Svendsen, U. G., & Weeke, B. (1988). Stability of histamine dihydrochloride in solution. Allergy, 43(6), 454–457. [Link]
Carl ROTH. (n.d.). Safety Data Sheet: Histamine dihydrochloride. [Link]
Application Note: Storage and Handling Protocols for Amthamine Dihydrochloride
Abstract & Introduction Amthamine dihydrochloride (2-amino-5-(2-aminoethyl)-4-methylthiazole dihydrochloride) is a potent and highly selective histamine H2 receptor agonist. While the dihydrobromide salt is the most comm...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract & Introduction
Amthamine dihydrochloride (2-amino-5-(2-aminoethyl)-4-methylthiazole dihydrochloride) is a potent and highly selective histamine H2 receptor agonist. While the dihydrobromide salt is the most common commercial preparation, the dihydrochloride form is utilized in specific electrochemical and physiological applications where bromide ions may interfere.
Proper storage is critical for this compound. Like many amine-based hydrochloride salts, Amthamine dihydrochloride is susceptible to hygroscopic degradation and oxidation. This guide provides a rigorous, field-proven protocol for the long-term preservation of Amthamine dihydrochloride, ensuring experimental reproducibility and data integrity.
Physicochemical Profile
Understanding the physical properties of the compound is the first step in establishing a robust storage protocol.
Property
Specification
Notes
Chemical Name
Amthamine dihydrochloride
2-amino-5-(2-aminoethyl)-4-methylthiazole 2HCl
CAS Number
142437-67-0
Distinct from Dihydrobromide (CAS 142457-00-9)
Molecular Weight
~230.16 g/mol
Base MW: 157.24 + 2(HCl)
Physical State
White to off-white crystalline solid
Hygroscopic
Solubility
Water (>100 mM), DMSO
High polarity due to ionic character
Hygroscopicity
High
Hydrochloride salts are generally more hygroscopic than hydrobromides
Light Sensitivity
Moderate
Protect from direct UV/Ambient light
Core Storage Protocol (Powder)
The "Cold-Dark-Dry" Triad
The stability of Amthamine dihydrochloride relies on three non-negotiable pillars: Temperature , Humidity , and Light Control .
Temperature (-20°C): Store the lyophilized powder at -20°C. This temperature significantly slows kinetic degradation pathways, such as oxidation of the amine groups or hydrolysis of the thiazole ring.
Desiccation (Critical): Hydrochloride salts act as moisture sponges. Hydrolysis is the primary degradation mechanism. The vial must be stored inside a secondary container (e.g., a sealed jar) containing active desiccant (silica gel or Drierite).
Light Protection: Store in amber vials or wrap clear vials in aluminum foil to prevent photo-oxidation.
Workflow: From Arrival to Long-Term Storage
The following Graphviz diagram illustrates the decision logic for handling incoming shipments.
Figure 1: Decision matrix for handling Amthamine Dihydrochloride upon receipt to ensure maximum stability.
Reconstitution & Solution Stability
Warning: Aqueous solutions of Amthamine dihydrochloride are significantly less stable than the solid powder.
Solvent Selection
Water: Highly soluble (up to 100 mM). Ideal for immediate biological assays.
DMSO: Soluble. Preferred for preparing high-concentration stock solutions (e.g., 10-50 mM) intended for freezing.
The "Single-Use" Rule
Never store working dilutions (e.g., 10 µM) at 4°C for more than 24 hours.
Stock Solutions: Prepare high-concentration stocks (e.g., 10 mM). Aliquot into single-use volumes (e.g., 20-50 µL) to avoid freeze-thaw cycles.
Storage of Stocks: Store aliquots at -80°C. Stable for up to 6 months.
Thawing: Thaw only once. Discard any unused portion of the aliquot.
Reconstitution Protocol
Equilibration: Allow the product vial to warm to Room Temperature (RT) inside the desiccator before opening. Why? Opening a cold vial condenses atmospheric moisture onto the hygroscopic powder, ruining the remaining stock.
Solvent Addition: Add sterile water or anhydrous DMSO.
Vortexing: Vortex briefly to ensure complete dissolution.
Aliquot: Immediately dispense into low-binding microcentrifuge tubes.
Flash Freeze: Snap-freeze aliquots in liquid nitrogen or dry ice/ethanol bath before placing in -80°C.
Mechanism of Action & Context
Understanding the biological pathway helps in designing validation assays to check if your stored compound is still active. Amthamine is a selective H2 agonist.[1][2][3][4][5]
Figure 2: H2 Receptor Signaling Pathway activated by Amthamine.[5][6] Loss of biological activity (e.g., failure to increase cAMP) indicates compound degradation.
Troubleshooting & Quality Control
If experimental results are inconsistent, verify the compound integrity.
Observation
Potential Cause
Remediation
Powder is clumped/sticky
Moisture absorption (Hygroscopicity)
Discard. The molecular weight is no longer accurate due to water weight.
Yellow discoloration
Oxidation
Discard. Compound has degraded.
Low potency in assay
Hydrolysis or Freeze-Thaw damage
Prepare fresh stock. Ensure -80°C storage for solutions.
Precipitate in solution
Saturation or low temp insolubility
Vortex. If persistent, sonicate briefly. Ensure concentration <100 mM.
Safety & Handling (MSDS Highlights)
Signal Word: Warning.
Hazards: Irritant to eyes, respiratory system, and skin.
PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle powder in a fume hood to prevent inhalation of dust.
First Aid: In case of contact, wash with copious amounts of water.
References
Enamine. Amthamine dihydrochloride Product Card. Retrieved from (Verified CAS 142437-67-0).
Tocris Bioscience. Amthamine dihydrobromide Technical Data. Retrieved from .
Eriks, J. C., et al. (1992). "Histamine H2-receptor agonists.[4] Synthesis, in vitro pharmacology, and qualitative structure-activity relationships of substituted 4- and 5-(2-aminoethyl)thiazoles." Journal of Medicinal Chemistry, 35(17), 3239–3246.[1][4]
Coruzzi, G., et al. (1993). "The new potent and selective histamine H2 receptor agonist amthamine as a tool to study gastric secretion." Naunyn-Schmiedeberg's Archives of Pharmacology, 348, 136–140.
Cayman Chemical. Amthamine (hydrobromide) Product Information. Retrieved from .
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Precision Preparation & Molarity Calculation for 5-(2-Aminoethyl)thiazol-2-amine Dihydrochloride
Part 1: Introduction & Compound Profile
5-(2-Aminoethyl)thiazol-2-amine dihydrochloride (CAS: 105774-05-8) is a specific thiazole analogue structurally related to histamine and amthamine. It serves as a critical probe in histamine receptor research (specifically H2/H3 subtypes) and as a fragment in fragment-based drug discovery (FBDD).
Unlike simple buffers, this compound is a dihydrochloride salt containing primary amines. This imparts two critical properties that must be managed during preparation:
Hygroscopy: The salt readily absorbs atmospheric moisture, altering its effective mass.
Acidity: The dihydrochloride form releases two equivalents of protons (
) upon dissolution, significantly lowering the pH of unbuffered solutions.
This guide provides a standardized protocol for calculating molarity and preparing stock solutions to ensure assay reproducibility.
Physicochemical Profile[1][2][3][4][5][6][7]
Property
Detail
Compound Name
5-(2-Aminoethyl)thiazol-2-amine dihydrochloride
CAS Number
105774-05-8
Molecular Formula
Molecular Weight (MW)
216.13 g/mol (Anhydrous basis)
Solubility
Water (>50 mM), DMSO (>50 mM)
Appearance
White to off-white crystalline solid (Hygroscopic)
Storage
-20°C, Desiccated, Dark
Part 2: Scientific Foundation (The Math)
To achieve a precise molarity (
), one must account for the Salt Correction Factor (SCF) and the Purity of the specific lot.
The Master Equation
Where:
M : Desired Molarity (e.g., 0.01 M or 10 mM).
V : Desired Volume in Liters.
MW : Molecular Weight of the salt form (216.13 g/mol ).
Purity : Decimal purity from the Certificate of Analysis (CoA) (e.g., 0.98 for 98%).
Critical Consideration: Hydration
Dihydrochloride salts often exist as hydrates (
).
Action: Check your specific vial's CoA. If the MW listed on the bottle is different from 216.13 (e.g., 234.15), it indicates hydration.
Rule: Always use the Batch-Specific Molecular Weight (
) provided on the label/CoA for the calculation.
Part 3: Preparation Protocol
Workflow Visualization
Figure 1: Step-by-step workflow for preparing stable stock solutions of hygroscopic amine salts.
Step-by-Step Methodology
1. Equilibration (Crucial for Hygroscopic Salts)
Remove the vial from -20°C storage.
Place in a desiccator and allow it to warm to Room Temperature (RT) for 30 minutes before opening.
Why? Opening a cold vial causes condensation to form on the solid, adding water weight and diluting the final concentration.
2. Weighing
Target a stock concentration of 10 mM to 50 mM .
Example Calculation (10 mM Stock, 5 mL):
Weigh the solid rapidly into a sterile microcentrifuge tube or glass vial. Record the exact mass printed on the balance (e.g., 11.2 mg) and adjust the solvent volume mathematically rather than trying to hit 10.8 mg exactly.
3. Dissolution
Solvent Choice:
Water: Preferred for immediate use. Resulting pH will be acidic (~pH 4-5).
DMSO: Preferred for long-term storage (prevents hydrolysis and microbial growth).
Vortex for 30 seconds. Sonicate if necessary (rarely needed for this salt).[2]
4. pH Neutralization (For Aqueous Working Solutions)
The dihydrochloride moiety means the solution is acidic.
Do NOT adjust the pH of the high-concentration stock (precipitation risk).
Adjust pH only after diluting into the working buffer (e.g., PBS or Media). The buffering capacity of culture media (bicarbonate/HEPES) is usually sufficient to neutralize the small volume of stock added.
Part 4: Serial Dilution Strategy
For dose-response curves (e.g.,
determination), use a semi-logarithmic dilution scheme.
Figure 2: Serial dilution scheme to generate working concentrations from a high-molarity stock.
Protocol:
Prepare Working Buffer (e.g., PBS + 0.1% BSA). BSA prevents the amine from sticking to plastic tips.
Perform dilutions in a polypropylene 96-well plate or low-binding tubes.
Mix by pipetting up and down 5 times between steps. Change tips every step to prevent carryover.
Part 5: Quality Control & Troubleshooting
Issue
Probable Cause
Corrective Action
Solution is cloudy
Incomplete dissolution or salt precipitation.
Sonicate for 5 mins. Verify pH is not too basic (free base is less soluble than HCl salt).
Unexpectedly low potency
Hydration error.
Check CoA for water content. Recalculate MW.
Cell toxicity (high dose)
Acidic shock.
Ensure the working solution pH is 7.2–7.4 using HEPES-buffered media.
Yellowing of solution
Oxidation.
Discard. Store future aliquots under nitrogen or argon gas.
Application Notes and Protocols: Sterilization of Amthamine Solutions for Cell Culture
Introduction: Amthamine, a potent and selective histamine H2 receptor agonist, is a valuable tool in pharmacological research, particularly in studies involving gastric acid secretion and cardiovascular responses.[1][2][...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: Amthamine, a potent and selective histamine H2 receptor agonist, is a valuable tool in pharmacological research, particularly in studies involving gastric acid secretion and cardiovascular responses.[1][2][3][4] The use of Amthamine in cell culture applications necessitates the preparation of sterile solutions to prevent microbial contamination, which can compromise experimental integrity and lead to erroneous results.[5] This document provides a comprehensive guide to the appropriate sterilization methods for Amthamine solutions, ensuring the preservation of its chemical integrity and biological activity for use in sensitive cell culture systems.
The Criticality of Sterility in Cell Culture
Cell culture media are rich in nutrients that can readily support the growth of bacteria, fungi, and yeast.[6] Contamination can have profound effects on the cultured cells, altering their physiology, metabolism, and response to experimental compounds like Amthamine. Therefore, all reagents and solutions introduced into a cell culture environment must be sterile.[5] Aseptic technique, which is a set of practices designed to prevent contamination, is fundamental to successful cell culture.[7][8][9][10][11] However, the sterility of stock solutions, such as the Amthamine solution, must be ensured before they are used in conjunction with aseptic procedures.
Evaluating Sterilization Methods for Amthamine Solutions
The choice of sterilization method is dictated by the physicochemical properties of the compound . Amthamine, as a small organic molecule with a thiazole ring and amine functionalities, is susceptible to degradation under harsh conditions.[1][8][12] A thorough evaluation of common sterilization techniques is crucial to select a method that ensures sterility without compromising the compound's stability and efficacy.
Sterilization Method
Principle
Suitability for Amthamine Solutions
Rationale
Autoclaving (Steam Sterilization)
High pressure and high temperature (typically 121-134°C) steam.[13][14]
Not Recommended
Thiazole-containing compounds, like thiamine, are known to be heat-sensitive.[6][12] High temperatures can lead to the thermal degradation of the thiazole ring and other functional groups in Amthamine, resulting in loss of biological activity.
Dry Heat Sterilization
High temperatures (160-180°C) in a hot air oven.[13][14]
Not Recommended
Similar to autoclaving, the high temperatures used in dry heat sterilization will likely cause significant degradation of Amthamine.
Gamma Irradiation
Exposure to high-energy gamma rays.
Not Recommended
Gamma irradiation of aqueous solutions can lead to the formation of free radicals and induce chemical reactions, potentially altering the structure of Amthamine or leading to the formation of unknown and potentially cytotoxic byproducts.[7][15]
Ethylene Oxide (EtO) Gas
Exposure to ethylene oxide gas, a potent alkylating agent.[9][11][16][17]
Not Recommended
EtO is not suitable for sterilizing aqueous solutions as it can react with water to form toxic ethylene glycol and ethylene chlorohydrin.[9]
Sterile Filtration
Physical removal of microorganisms by passing the solution through a membrane filter with a small pore size.[3][18][19]
Highly Recommended
This method does not involve heat or harsh chemicals, thereby preserving the chemical integrity of heat-sensitive molecules like Amthamine. It is the industry-standard method for sterilizing heat-labile solutions in cell culture and pharmaceutical applications.[3]
Recommended Method: Sterile Filtration
Based on the chemical nature of Amthamine, sterile filtration is the most appropriate method for sterilizing its solutions for cell culture use. This technique effectively removes bacteria and other microorganisms without subjecting the compound to potentially damaging heat or chemical treatments.
Key Considerations for Sterile Filtration of Amthamine Solutions:
Filter Pore Size: A sterilizing-grade filter with a pore size of 0.22 µm or 0.2 µm is required to effectively remove bacteria.[3] For applications requiring the removal of smaller microorganisms like mycoplasma, a 0.1 µm filter may be considered.[3]
Filter Membrane Compatibility: The choice of filter membrane material is critical to prevent the adsorption of Amthamine and to ensure the chemical compatibility of the solution with the filter.
Low Protein/Molecule Binding Membranes: Polyethersulfone (PES) and Polyvinylidene fluoride (PVDF) membranes are generally recommended for applications involving small molecules and proteins due to their low binding characteristics.[4][20]
Aseptic Technique: The entire filtration process must be conducted under strict aseptic conditions, typically within a laminar flow hood or biological safety cabinet, to prevent re-contamination of the filtered solution.[7][8][9][10][11]
Workflow for Selecting a Sterilization Method for a Small Molecule Drug
Caption: Decision workflow for sterilization method selection.
Detailed Protocol for Sterile Filtration of Amthamine Solutions
This protocol outlines the steps for preparing a sterile stock solution of Amthamine dihydrobromide in water.
Materials:
Amthamine dihydrobromide powder (high purity)
Sterile, pyrogen-free water for injection (WFI) or cell culture grade water
Sterile syringe filters (0.22 µm pore size, low-binding membrane such as PES or PVDF)
Sterile syringes of appropriate volume
Sterile, conical tubes or vials for storing the filtered solution
70% ethanol solution for disinfection
Laminar flow hood or biological safety cabinet (BSC)
Procedure:
Preparation of the Work Area:
Thoroughly clean and disinfect the laminar flow hood or BSC with 70% ethanol.
Arrange all necessary sterile materials within the hood, ensuring they are easily accessible without compromising sterility.
Reconstitution of Amthamine:
Calculate the required mass of Amthamine dihydrobromide to achieve the desired stock solution concentration. Amthamine dihydrobromide is soluble in water up to 100 mM.
In a sterile conical tube, aseptically add the appropriate volume of sterile water.
Carefully weigh the Amthamine dihydrobromide powder and add it to the water. To minimize contamination risk, this can be done by weighing the powder in a sterile weigh boat inside the hood or by using a pre-weighed aliquot.
Gently vortex or swirl the tube until the powder is completely dissolved. Avoid vigorous shaking to prevent foaming.
Sterile Filtration:
Aseptically open the sterile syringe and draw the Amthamine solution into the syringe.
Aseptically open the sterile syringe filter packaging and attach the filter to the syringe tip with a firm twisting motion.
Invert the syringe and expel any air.
Hold the syringe over a sterile collection tube or vial and gently push the plunger to pass the solution through the filter.
Important: Do not apply excessive pressure, as this can damage the filter membrane.
Discard the first few drops of the filtrate to ensure that any potential extractables from the filter are removed.
Filter the entire volume of the solution into the sterile collection tube.
Quality Control and Storage:
Labeling: Clearly label the sterile Amthamine stock solution with the compound name, concentration, date of preparation, and your initials.
Sterility Check (Optional but Recommended): To validate the sterility of your technique and the filter, a small aliquot of the filtered solution can be incubated in a nutrient-rich broth (e.g., Tryptic Soy Broth) for several days to check for microbial growth.
Storage: Store the sterile Amthamine solution at the recommended temperature, typically -20°C, to maintain its stability. The product can be stored for up to 12 months under desiccating conditions.
Experimental Workflow for Preparing Sterile Amthamine Solution
Caption: Step-by-step workflow for sterile Amthamine solution preparation.
Conclusion
The successful use of Amthamine in cell culture experiments is contingent upon the preparation of sterile solutions that retain the compound's chemical integrity and biological activity. Due to its heat-labile nature, terminal sterilization methods such as autoclaving are unsuitable. Sterile filtration using a 0.22 µm low-binding membrane filter (e.g., PES or PVDF) is the recommended method. Adherence to strict aseptic technique throughout the preparation and filtration process is paramount to prevent microbial contamination. By following the detailed protocol and considerations outlined in these application notes, researchers can confidently prepare sterile Amthamine solutions for reliable and reproducible results in their cell culture studies.
References
Aseptic Techniques in Cell Culture - GMP Plastics. (2025, February 24). Retrieved from vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHbFu92clk10mtHGguC3pefGpEgoQxTOnNuwMduHESu3FXgESoRjMto6fjddnF0dqZ1gqH_-WsgqNO6zHQeHbgs_Q_hdCJK_KRiX-QwmBDpu4rsPgsiyuLogj9rC1oeGLJmBMnkZ4QY8KEmk5UMDpbqgg_ZKT7KI70UVFrpqyvF
Research progress of thiazole flavor compounds. - CABI Digital Library. (n.d.). Retrieved from [Link]
Voelker, A. L., et al. (2021). Effect of pH and concentration on the chemical stability and reaction kinetics of thiamine mononitrate and thiamine chloride hydrochloride. BMC Chemistry, 15(1), 47.
A Comparative Study of Polysorbate 80 Adsorption to Membrane Filters for Fill & Finish Applications, Considering a Potential. (n.d.). Retrieved from [Link]
Kebukawa, Y., et al. (2024). Gamma-Ray-Induced Amino Acid Formation during Aqueous Alteration in Small Bodies: The Effects of Compositions of Starting Solutions. Life, 14(1), 105.
Understanding the Ethylene Oxide (EtO) Sterilization - TS Quality & Engineering. (2024, February 10). Retrieved from [Link]
Reactions of Amides - A Level Chemistry Revision Notes - Save My Exams. (2025, January 4). Retrieved from [Link]
Sterile filter before drug exposure to cell culture? - ResearchGate. (2022, December 19). Retrieved from [Link]
Sterile Filtration in Cell Culture: Importance & Best Practices - GMP Plastics. (2025, March 28). Retrieved from [Link]
Effects of gamma radiation on aqueous polymer solutions-A comparative study. (2006, August 19). Retrieved from [Link]
Comparison of the Adsorption of Several Drugs to Typical Filter Materials - ResearchGate. (2025, August 6). Retrieved from [Link]
Different sterilization methods used in the laboratory. (2023, May 2). Retrieved from [Link]
Types of Sterilization (Steam, Dry Heat, EtO) | Beta Star. (2021, May 21). Retrieved from [Link]
Introduction to Cell Culture & Aseptic Technique - Molecular Biology. (n.d.). Retrieved from [Link]
How to Maintain Sterility in Cell Culture: Aseptic Techniques - YouTube. (2018, May 21). Retrieved from [Link]
Synthesis of Thiazolo[5,4-d]thiazoles in an Eco-Friendly L-Proline–Ethylene Glycol Mixture. (2025, February 18). Retrieved from [Link]
Filtration in the Preparation of Cell Culture Media & Buffers - Critical Process filters. (n.d.). Retrieved from [Link]
Amthamine - Wikipedia. (n.d.). Retrieved from [Link]
TechTalk: Fundamentals of Ethylene Oxide Sterilization Processing | Video | STERIS AST. (n.d.). Retrieved from [Link]
24.4: Hydrolysis of Amides - Chemistry LibreTexts. (2021, March 5). Retrieved from [Link]
Effect of pH and concentration on the chemical stability and reaction kinetics of thiamine mononitrate and thiamine chloride hydrochloride in solution - Semantic Scholar. (n.d.). Retrieved from [Link]
Voelker, A. L., et al. (2021). Effect of pH and concentration on the chemical stability and reaction kinetics of thiamine mononitrate and thiamine chloride hydrochloride in solution. PMC.
Comparative Degradation of a Thiazole Pollutant by an Advanced Oxidation Process and an Enzymatic Approach - PMC. (n.d.). Retrieved from [Link]
Coruzzi, G., et al. (1993). The new potent and selective histamine H2 receptor agonist amthamine as a tool to study gastric secretion. Naunyn-Schmiedeberg's archives of pharmacology, 348(1), 77–81.
Bertaccini, G., et al. (1993). Cardiovascular Effects of the Novel Histamine H2 Receptor Agonist Amthamine: Interaction With the Adrenergic System. Journal of Pharmacology and Experimental Therapeutics, 267(1), 262-268.
Coruzzi, G., et al. (1994). Positive inotropic activity of the novel histamine H2-receptor agonist, amthamine, on the human heart in vitro. British journal of pharmacology, 113(4), 1159–1162.
Chemistry of the thiazoles. (n.d.). Retrieved from [Link]
Effects of Gamma Radiation on Polymers in Solutions. (VIII) - SciSpace. (n.d.). Retrieved from [Link]
Ethylene Oxide and Hydrogen Peroxide Gas Plasma Sterilization: Precautionary Practices in U.S. Hospitals - PMC. (2016, January 1). Retrieved from [Link]
Acidic and Basic Amide Hydrolysis // - ResearchGate. (n.d.). Retrieved from [Link]
PVDF vs PES membrane: Which one is better for biopharma filtration? - Patsnap Eureka. (2025, July 25). Retrieved from [Link]
Evaluation of Drug Adsorption to Membrane Filters under Biowaiver Test Conditions - Dissolution Technologies. (2008, November 14). Retrieved from [Link]
Filtration in the Preparation of Cell Culture Media & Buffers - Critical Process filters. (n.d.). Retrieved from [Link]
EtO - Ethylene Oxide Sterilization - Tuttnauer. (2013, October 3). Retrieved from [Link]
Sterile Filtration Techniques for Optimal Microbial Retention | BioPharm International. (2015, June 1). Retrieved from [Link]
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(PDF) Thiazole derivatives: prospectives and biological applications - ResearchGate. (2024, April 24). Retrieved from [Link]
Technical Application Note: 5-(2-Aminoethyl)thiazol-2-amine Dihydrochloride (Amthamine) in Neuroscience Research
Introduction & Compound Profile 5-(2-Aminoethyl)thiazol-2-amine dihydrochloride , commonly known as Amthamine , is a highly selective and potent histamine H2 receptor agonist. In neuroscience research, it serves as a cri...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction & Compound Profile
5-(2-Aminoethyl)thiazol-2-amine dihydrochloride , commonly known as Amthamine , is a highly selective and potent histamine H2 receptor agonist. In neuroscience research, it serves as a critical pharmacological tool for dissecting the role of the histaminergic system in modulating neuronal excitability, synaptic plasticity (LTP), and cognitive processes such as memory consolidation.
Unlike histamine, which activates H1, H2, H3, and H4 receptors indiscriminately, Amthamine allows researchers to isolate H2-mediated signaling pathways without the confounding effects of H1-mediated inflammation or H3-mediated autoreceptor inhibition.
Key Pharmacological Characteristics
Parameter
Data
Significance
Selectivity
H2 Agonist (Ki ~ 150 nM)
>100-fold selective over H1; Weak/No activity at H3.
Potency (pD2)
6.21 (Guinea pig atrium)
Equipotent or slightly more potent than Histamine (pD2 ~6.0).
Mechanism
Gs-protein coupled
Activates Adenylyl Cyclase (AC) cAMP PKA.
Solubility
Water (100 mM)
Highly soluble; suitable for aqueous buffers (ACSF).
BBB Permeability
Low/Moderate
Systemic (i.p.) use is possible but i.c.v. is preferred for CNS specificity.
Mechanistic Insight: The H2 Signaling Pathway
Amthamine exerts its neurophysiological effects by binding to postsynaptic H2 receptors. This interaction triggers a Gs-protein cascade that fundamentally alters the electrical properties of the neuron, primarily by inhibiting the slow afterhyperpolarization (sAHP) current (
) and shifting the activation of hyperpolarization-activated cyclic nucleotide-gated (HCN) channels ().
Pathway Visualization
Figure 1: Signal transduction pathway of Amthamine in CNS neurons. Activation leads to cAMP accumulation, inhibiting potassium efflux and enhancing excitability.
Experimental Protocols
Protocol 1: Preparation of Stock and Working Solutions
Standardizing the compound preparation is critical to prevent oxidation and ensure consistent potency.
Materials:
Amthamine dihydrochloride (Solid)
Sterile deionized water (Milli-Q) or DMSO (Dimethyl sulfoxide)
0.22 µm syringe filters
Procedure:
Calculation: The molecular weight of Amthamine dihydrochloride is approx. 229.13 g/mol (Check specific batch CoA as hydration varies).
Stock Solution (100 mM):
Dissolve 22.9 mg of Amthamine 2HCl in 1 mL of sterile water.
Vortex for 30 seconds until completely clear.
Note: DMSO can be used if higher concentrations are needed, but water is preferred for electrophysiology to avoid solvent effects.
Aliquoting: Divide into 50 µL aliquots in light-protective tubes (amber or foil-wrapped).
Storage: Store at -20°C for up to 6 months. Avoid freeze-thaw cycles.
Working Solution:
Thaw one aliquot on ice.
Dilute directly into Artificial Cerebrospinal Fluid (ACSF) or culture medium immediately before use.
Protocol 2: Ex Vivo Hippocampal Slice Electrophysiology
This protocol measures the effect of Amthamine on neuronal excitability, specifically looking for the blockade of the slow Afterhyperpolarization (sAHP).
Objective: Validate H2-mediated modulation of CA1 pyramidal neurons.
Reagents:
ACSF (Bubbled with 95% O2/5% CO2): 124 mM NaCl, 2.5 mM KCl, 1.25 mM NaH2PO4, 2 mM CaCl2, 1 mM MgSO4, 26 mM NaHCO3, 10 mM Glucose.[1]
Intracellular Solution: K-Gluconate based (120 mM K-Gluconate, 20 mM KCl, 10 mM HEPES, etc.).
Amthamine Working Solution: 10 µM in ACSF.
Ranitidine (Optional): 10 µM (H2 antagonist for negative control).
Workflow:
Slice Preparation:
Prepare 300-400 µm thick transverse hippocampal slices from male rodents (P21-P40) using a vibratome in ice-cold cutting solution.
Recover slices at 32°C for 30 mins, then hold at RT for 1 hour.
Baseline Recording:
Transfer slice to recording chamber (perfused at 2-3 mL/min with ACSF).
Establish Whole-Cell Patch-Clamp configuration on a CA1 pyramidal neuron.
Protocol: Inject a train of depolarizing current pulses (e.g., 5 pulses, 100 Hz) to elicit action potentials, followed by a return to holding potential (-60 mV).
Measurement: Record the amplitude and duration of the sAHP (the hyperpolarization tail lasting seconds after the spike train).
Amthamine Application:
Switch perfusion to ACSF + 10 µM Amthamine .
Wash in for 5–10 minutes.
Repeat the current injection protocol.
Data Analysis:
Expected Result: Amthamine should significantly reduce the amplitude of the sAHP (by 40-80%) and slightly depolarize the resting membrane potential (RMP).
Validation: Wash out Amthamine or apply Ranitidine (10 µM) to reverse the effect.
Protocol 3: In Vivo Intracerebroventricular (i.c.v.) Administration
For behavioral studies (e.g., memory consolidation), systemic administration is often insufficient due to variable BBB penetration. Direct i.c.v.[2] injection is the gold standard.
Dosage Guide:
Mouse (C57BL/6): 0.1 – 5.0 µg per mouse (dissolved in 1-2 µL saline).
Rat (Wistar): 1.0 – 10.0 µg per rat (dissolved in 5 µL saline).
Procedure:
Stereotaxic Surgery: Anesthetize animal (Isoflurane) and mount in stereotaxic frame.
Guide Cannula Implantation: Implant a guide cannula targeting the lateral ventricle (Coordinates relative to Bregma: AP -0.5 mm, ML ±1.0 mm, DV -2.0 mm).
Recovery: Allow 5-7 days for recovery.
Injection:
Insert an injection needle (extending 0.5 mm beyond guide).
Infuse Amthamine (e.g., 1 µg in 1 µL) over 60 seconds.
Leave needle in place for 60 seconds to prevent backflow.
Behavioral Testing:
Perform memory task (e.g., Inhibitory Avoidance or Morris Water Maze).[3]
Administer Amthamine immediately post-training to study memory consolidation effects.
Troubleshooting & Controls
Issue
Probable Cause
Solution
No effect in slice recording
Receptor desensitization
Ensure slices are healthy; use fresh stock. Do not pre-incubate slices in agonist.
High background noise
Oxidation of compound
Use fresh aliquots; add 10 µM EDTA to stock if long-term storage is an issue.
Non-specific effects
High concentration
Do not exceed 100 µM. At >100 µM, Amthamine may have off-target adrenergic effects.
Precipitation
Freezing in ACSF
Dilute stock into ACSF at Room Temperature, not on ice.
References
Eriks, J. C., et al. (1992). "Histamine H2-receptor agonists. Synthesis, in vitro pharmacology, and qualitative structure-activity relationships of substituted 4- and 5-(2-aminoethyl)thiazoles." Journal of Medicinal Chemistry. Link
Panula, P., et al. (2015). "International Union of Basic and Clinical Pharmacology. XCVIII. Histamine Receptors." Pharmacological Reviews. Link
Haas, H. L., & Panula, P. (2003). "The role of histamine and the tuberomamillary nucleus in the nervous system." Nature Reviews Neuroscience. Link
Ting, J. T., et al. (2018). "Preparation of Acute Brain Slices Using an Optimized N-Methyl-D-glucamine Protective Recovery Method."[4] Journal of Visualized Experiments. Link
Tocris Bioscience. "Amthamine dihydrobromide Product Information." Link
Precision Modulation of H2 Receptors: Amthamine Dihydrochloride in Immunopharmacology
Executive Summary 5-(2-Aminoethyl)thiazol-2-amine dihydrochloride (Amthamine) is a highly selective, potent agonist of the Histamine H2 receptor (H2R).[1][2][3][4] Unlike histamine, which promiscuously activates H1, H2,...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
5-(2-Aminoethyl)thiazol-2-amine dihydrochloride (Amthamine) is a highly selective, potent agonist of the Histamine H2 receptor (H2R).[1][2][3][4] Unlike histamine, which promiscuously activates H1, H2, H3, and H4 receptors, Amthamine allows researchers to isolate H2R-mediated signaling pathways—primarily the Gs-protein/cAMP axis.
In the context of immune response, Amthamine acts as a regulatory modulator .[5] It generally suppresses pro-inflammatory functions (cytokine release, oxidative burst, chemotaxis) in myeloid cells (neutrophils, monocytes, macrophages) while promoting tolerance-associated signaling in lymphoid cells. This Application Note provides validated protocols for utilizing Amthamine to study immune suppression and Gs-signaling dynamics.
Mechanistic Insight: The cAMP-PKA Axis
Amthamine binds selectively to the H2 receptor, a Gs-coupled GPCR. This binding triggers adenylyl cyclase (AC), elevating intracellular cAMP. The subsequent activation of Protein Kinase A (PKA) phosphorylates downstream effectors that physically inhibit pro-inflammatory transcription factors (e.g., NF-
B) and disrupt the assembly of the NADPH oxidase complex.
Signaling Pathway Diagram
Caption: Amthamine-induced H2R signaling cascade leading to immune modulation via the cAMP/PKA-dependent pathway.
Comparative Data: Amthamine vs. Histamine
Amthamine is preferred in immunological assays due to its lack of H1 activity (which causes calcium mobilization and confounding activation) and H4 activity (which drives chemotaxis).
Compound
H2 Potency ()
H1 Activity
H3/H4 Activity
Primary Immune Effect
Amthamine
6.2 – 6.7
None
Negligible
Inhibition of ROS & Cytokines
Histamine
6.0 – 6.8
High (Agonist)
High (Agonist)
Mixed (Pro-inflammatory + Regulatory)
Dimaprit
5.0 – 5.5
None
None
Weak Inhibition
Impromidine
7.0 – 8.0
Antagonist
Agonist
Potent but non-selective (H3 agonist)
Data compiled from Coruzzi et al. (1993) and Eriks et al. (1985).
Application Protocol 1: Suppression of LPS-Induced Cytokines
Objective: Quantify the ability of Amthamine to inhibit TNF-
production in human Peripheral Blood Mononuclear Cells (PBMCs) challenged with Lipopolysaccharide (LPS).
Note: H2 agonists act rapidly on the NADPH oxidase assembly; long incubations are unnecessary.
Stimulation: Add fMLP (1
M). Incubate for exactly 15 minutes.
Termination: Place tubes on ice immediately to stop the reaction.
Readout: Analyze via Flow Cytometry (FITC channel for Rhodamine 123 fluorescence).
Gating: Select neutrophils based on FSC/SSC.
Metric: Compare Mean Fluorescence Intensity (MFI). Amthamine-treated cells should show significantly lower MFI than fMLP-only controls.
Troubleshooting & Optimization (E-E-A-T)
The "Self-Validating" Control: If Amthamine fails to show an effect, or if you suspect off-target toxicity, you must run a parallel condition with an H2 antagonist (e.g., Ranitidine
M). If Ranitidine does not reverse the Amthamine effect, the observed result is likely non-specific toxicity, not H2 signaling.
PDE Inhibitors: For short-term assays (like ROS burst), the natural cAMP spike is sufficient. For longer assays (24h cytokine release), adding a phosphodiesterase inhibitor (e.g., IBMX 50
M) during the pre-incubation step can stabilize cAMP levels and enhance the dynamic range of the Amthamine effect.
Serum Considerations: Avoid using serum with high endogenous histamine levels (e.g., certain batches of horse serum). Heat-inactivated FBS is standard.
References
Eriks, J. C., et al. (1992). "Histamine H2-receptor agonists. Synthesis, in vitro pharmacology, and qualitative structure-activity relationships of substituted 4- and 5-(2-aminoethyl)thiazoles." Journal of Medicinal Chemistry.
Coruzzi, G., et al. (1993). "The new potent and selective histamine H2 receptor agonist amthamine as a tool to study gastric secretion."[8] Naunyn-Schmiedeberg's Archives of Pharmacology.
Poli, E., et al. (1993). "In vitro cardiac pharmacology of the new histamine H2-receptor agonist amthamine: comparisons with histamine and dimaprit."[2] Agents and Actions.
Burde, R., et al. (1989). "Histamine inhibits activation of human neutrophils and eosinophils via H2-receptors." Agents and Actions.
Jutel, M., et al. (2001). "Histamine regulates T-cell and antibody responses by differential expression of H1 and H2 receptors." Nature.
Application Notes and Protocols for Amthamine Dihydrochloride in Cardiovascular Pharmacology
Abstract: This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the application of amthamine dihydrochloride in cardiovascular pharmacology. Amthamine i...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract: This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the application of amthamine dihydrochloride in cardiovascular pharmacology. Amthamine is a potent and highly selective histamine H2 receptor agonist, making it an invaluable pharmacological tool for dissecting the roles of the H2 receptor in cardiac and vascular function.[1][2][3] This guide moves beyond simple procedural lists to explain the causality behind experimental choices, ensuring protocols are self-validating and grounded in established scientific principles. We will explore its mechanism of action, detail its use in key in vitro and ex vivo cardiovascular models, and provide step-by-step protocols for immediate laboratory application.
Introduction: The Scientific Rationale for Using Amthamine
Histamine's effects on the cardiovascular system are complex, mediated by at least four different G protein-coupled receptors (H1, H2, H3, H4).[4] While histamine itself activates multiple receptor subtypes, leading to convoluted physiological responses, amthamine allows for the precise interrogation of the H2 receptor pathway. Amthamine is a full agonist at the H2 receptor, with potency comparable to or slightly greater than histamine, but crucially, it has no significant activity at H1 receptors and only weak antagonist action at H3 receptors.[1][3][5] This selectivity is paramount for isolating and studying H2-mediated effects such as increases in cardiac contractility (inotropy), heart rate (chronotropy), and vasodilation.[1][3][6]
However, a critical consideration for any researcher is amthamine's dose-dependent pharmacology. At lower concentrations, it acts as a selective H2 agonist. At higher concentrations, it can interact with the adrenergic system, causing a tyramine-like release of catecholamines and direct activation of α2-adrenoceptors, which can lead to tachycardia and vasoconstriction, respectively.[7] Understanding this dual nature is essential for designing and interpreting experiments correctly.
Core Mechanism of Action: The H2 Receptor-cAMP Signaling Cascade
The primary cardiovascular effects of amthamine are initiated by its binding to the histamine H2 receptor, which is predominantly coupled to the stimulatory G-protein, Gs. This interaction triggers a well-defined intracellular signaling cascade.
Signaling Pathway Overview:
Receptor Activation: Amthamine binds to the H2 receptor on the surface of cardiomyocytes or vascular smooth muscle cells.
Gs Protein Coupling: The activated receptor promotes the exchange of GDP for GTP on the α-subunit of the associated Gs protein.
Adenylyl Cyclase Activation: The Gαs-GTP complex dissociates and activates adenylyl cyclase (AC), a membrane-bound enzyme.
cAMP Production: AC catalyzes the conversion of ATP to cyclic adenosine 3',5'-monophosphate (cAMP).[8]
PKA Activation: cAMP acts as a second messenger, binding to the regulatory subunits of Protein Kinase A (PKA) and causing the release and activation of its catalytic subunits.[8][9][10]
Phosphorylation of Target Proteins: Activated PKA phosphorylates key intracellular proteins that regulate cardiovascular function. In cardiomyocytes, critical targets include L-type calcium channels and phospholamban, leading to increased calcium influx and enhanced sarcoplasmic reticulum calcium uptake, respectively.[8] This culminates in a stronger, faster contraction (positive inotropy and lusitropy).
Caption: H2 Receptor Signaling Pathway Activated by Amthamine.
pD2 is the negative logarithm of the EC50 value and serves as a measure of agonist potency.
Physicochemical Properties:
Formulation: Typically supplied as amthamine dihydrochloride or dihydrobromide salt.
Solubility: Highly soluble in water and physiological buffers like PBS.[3][5][11] Stock solutions of up to 100 mM in water are achievable.[3][5]
Storage: Store the solid compound desiccated at -20°C.[3] Prepare fresh aqueous solutions for experiments or store frozen aliquots at -20°C for short-term use to avoid degradation.
Application Notes: Experimental Paradigms
Application 1: Probing H2-Mediated Cardiac Inotropy and Chronotropy
Amthamine is the ideal tool for studying the direct effects of H2 receptor stimulation on heart muscle, free from the confounding H1-mediated effects of histamine (e.g., negative dromotropic effects). It can be used in isolated tissue preparations like atrial strips or papillary muscles to quantify changes in the force and rate of contraction.[1][6] These experiments are fundamental for screening compounds that might modulate H2 receptor function or for understanding the receptor's role in cardiac pathophysiology.
In vascular pharmacology, amthamine is used to induce and study H2-mediated vasorelaxation in isolated arterial rings.[3] This allows researchers to investigate the downstream signaling pathways in vascular smooth muscle and determine the contribution of H2 receptors to overall vascular tone regulation, which is particularly relevant in studies of cerebral blood flow and systemic blood pressure control.[3][12]
Application 3: Ex Vivo Whole-Heart Functional Assessment
The Langendorff-perfused heart model allows for the assessment of cardiac function in an integrated, ex vivo system.[13][14] Administering amthamine through the perfusate enables the study of its effects on left ventricular developed pressure (LVDP), heart rate, and coronary flow in the absence of systemic neural and hormonal influences. This is a powerful model for assessing the direct cardiac consequences of H2 receptor activation.
Experimental Protocols
Protocol 1: In Vitro Assessment of Vasodilation using Wire Myography
Objective: To quantify the vasodilatory effect of amthamine on isolated resistance arteries.
Materials:
Wire myograph system
Physiological Salt Solution (PSS), e.g., Krebs-Henseleit buffer, bubbled with 95% O2 / 5% CO2, maintained at 37°C
Vessel Isolation: Euthanize a laboratory animal (e.g., rat) according to approved institutional protocols. Carefully dissect a resistance artery (e.g., mesenteric or cerebral) and place it in ice-cold PSS.
Mounting: Under a microscope, dissect 2 mm segments of the artery and mount them on the two wires of the myograph jaws in a chamber filled with 37°C PSS.[15]
Equilibration & Normalization: Allow the vessel to equilibrate for 30-60 minutes. Normalize the vessel by stretching it to a tension equivalent to a physiological transmural pressure.
Viability Check: Assess vessel health by inducing contraction with a high-potassium solution (KPSS) or a standard agonist like phenylephrine. The vessel must show a robust contractile response.[15]
Pre-constriction: After washing out the KPSS and allowing the vessel to return to baseline, induce a submaximal, stable contraction using an appropriate concentration of a vasoconstrictor (e.g., phenylephrine to ~80% of maximum).
Concentration-Response Curve: Once the contraction is stable, add amthamine to the bath in a cumulative manner (e.g., from 1 nM to 100 µM). Allow the response to stabilize at each concentration before adding the next. Record the relaxation as a percentage of the pre-constricted tone.
Self-Validation: To confirm the effect is H2-mediated, run a parallel experiment where a new vessel segment is pre-incubated with a selective H2 antagonist (e.g., 1 µM famotidine) for 20-30 minutes before pre-constriction and the amthamine concentration-response curve. The antagonist should significantly inhibit or right-shift the amthamine curve.[6]
Protocol 2: Ex Vivo Cardiac Function using the Langendorff-Perfused Heart
Objective: To measure the effect of amthamine on heart rate, contractility, and coronary flow in an isolated heart.
Caption: Experimental Workflow for Langendorff Heart Preparation.
Heart Excision: Anesthetize the animal and administer heparin. Perform a thoracotomy, rapidly excise the heart, and immediately place it in ice-cold KH buffer to induce cardioplegia.[16]
Cannulation: Trim the aorta and mount it onto the aortic cannula of the Langendorff apparatus. Secure with a suture. Be careful not to introduce air bubbles into the system.[14][16]
Perfusion: Start retrograde perfusion with warm, oxygenated KH buffer at a constant pressure (e.g., 80 mmHg for a rat heart). The heart should resume beating.[17]
Instrumentation: Trim away excess lung and fat tissue. Insert a small, fluid-filled latex balloon connected to a pressure transducer into the left ventricle via the mitral valve. Inflate the balloon to achieve a stable end-diastolic pressure of 5-10 mmHg.[16][18]
Stabilization: Allow the heart to stabilize for at least 20-30 minutes. Record baseline parameters: heart rate (HR), left ventricular developed pressure (LVDP = systolic - diastolic pressure), and coronary flow rate.
Amthamine Administration: Introduce amthamine into the perfusion buffer at increasing concentrations. This can be done as a bolus injection or as a continuous infusion.
Data Acquisition: Continuously record HR, LVDP, and coronary flow. Analyze the data to determine the dose-dependent effects of amthamine on cardiac function.
Validation: As with the myograph protocol, confirm H2 receptor specificity by pre-treating a heart with an H2 antagonist like famotidine.
Protocol 3: Preparation of Amthamine Stock Solution
Objective: To prepare a stable, accurate stock solution for experimental use.
Materials:
Amthamine dihydrochloride (or dihydrobromide), molecular weight (MW) must be known from the supplier.
Sterile, deionized water or PBS.
Calibrated balance and appropriate volumetric flasks/pipettes.
To make 10 mL (0.01 L) of a 10 mM (0.01 mol/L) solution:
Mass = Concentration x Volume x MW
Mass = 0.01 mol/L x 0.01 L x 319.06 g/mol = 0.0319 g = 31.91 mg
Procedure:
Accurately weigh 31.91 mg of amthamine dihydrobromide.
Transfer the powder to a 10 mL volumetric flask.
Add approximately 8 mL of sterile water or PBS and vortex until fully dissolved.
Bring the final volume to exactly 10 mL with the solvent.
Filter-sterilize the solution using a 0.22 µm syringe filter if required for cell culture or sterile preparations.
Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes and store at -20°C. Avoid repeated freeze-thaw cycles.
References
Coruzzi, G., Gambarelli, E., Bertaccini, G., & Timmerman, H. (1996). Cardiovascular Effects of the Novel Histamine H2 Receptor Agonist Amthamine: Interaction With the Adrenergic System. Naunyn-Schmiedeberg's Archives of Pharmacology, 353(4), 417-422. [Link]
Poli, E., Coruzzi, G., Bertaccini, G., & Timmerman, H. (1993). In vitro cardiac pharmacology of the new histamine H2-receptor agonist amthamine: comparisons with histamine and dimaprit. Agents and Actions, 40(1-2), 44-49. [Link]
Coruzzi, G., Adami, M., Bertaccini, G., & Timmerman, H. (1993). The new potent and selective histamine H2 receptor agonist amthamine as a tool to study gastric secretion. Naunyn-Schmiedeberg's Archives of Pharmacology, 348(1), 77-81. [Link]
Gergs, U., Kirchheck, L., Neumann, J., & Timmerman, H. (2021). Cardiac Effects of Novel Histamine H2 Receptor Agonists. Journal of Pharmacology and Experimental Therapeutics, 379(2), 181-191. [Link]
Coruzzi, G., Gambarelli, E., & Timmerman, H. (1995). Cardiac effects of amthamine: a new histamine H2-receptor agonist. European Journal of Clinical Investigation, 25 Suppl 1, 27-28. [Link]
Alvarez, R., Gergs, U., & Neumann, J. (2021). The Roles of Cardiovascular H2-Histamine Receptors Under Normal and Pathophysiological Conditions. Frontiers in Cardiovascular Medicine, 8, 792343. [Link]
Larson, S. R., et al. (2022). Histamine H2 Receptor Antagonists and Heart Failure Risk in Postmenopausal Women: The Women's Health Initiative. Journal of the American Heart Association, 11(5), e023722. [Link]
Leary, P. J., et al. (2017). Histamine H2 Receptor Antagonists, Left Ventricular Morphology, and Heart Failure Risk: MESA. Journal of the American College of Cardiology, 70(15), 1853-1863. [Link]
Larson, S. R., et al. (2022). Histamine H2 Receptor Antagonists and Heart Failure Risk in Postmenopausal Women. eScholarship, University of California. [Link]
Adelborg, K., et al. (2018). Use of histamine H2 receptor antagonists and outcomes in patients with heart failure: a nationwide population-based cohort study. Clinical and Experimental Gastroenterology, 11, 225-233. [Link]
Gergs, U., et al. (2021). The Roles of Cardiovascular H2-Histamine Receptors Under Normal and Pathophysiological Conditions. Frontiers in Cardiovascular Medicine. [Link]
Wang, Y., et al. (2024). Histamine H2 Receptor Antagonists in the Treatment and Prevention of Heart Failure. Drug Design, Development and Therapy, 18, 1-10. [Link]
Felix, B., et al. (2020). Histamine receptors in heart failure. BioKB. [Link]
Stark, H. (2007). Histamine receptor agonists (H 1 , H 2 , and H 3 ). ResearchGate. [Link]
Poli, E., et al. (1994). Positive inotropic activity of the novel histamine H2-receptor agonist, amthamine, on the human heart in vitro. General Pharmacology, 25(8), 1649-1654. [Link]
Evora, P. R., et al. (2001). The in vitro reversal of histamine-induced vasodilation in the human internal mammary artery. Anesthesia & Analgesia, 93(6), 1451-1455. [Link]
Skrzypiec-Spring, M., et al. (2017). Modified Langendorff technique for mouse heart cannulation: Improved heart quality and decreased risk of ischemia. Journal of Pharmacological and Toxicological Methods, 88(Pt 1), 76-82. [Link]
Singh, N., et al. (2016). Structure-based prediction of subtype-selectivity of Histamine H3 receptor selective antagonists in clinical trials. PLoS ONE, 11(11), e0166244. [Link]
Leurs, R., et al. (2005). Histamine Receptors. The IUPHAR Compendium of Receptor Characterization and Classification. [Link]
Church, M. K., & Clough, G. F. (2002). Histamine-induced vasodilatation in the human forearm vasculature. Clinical Science, 102(3), 261-267. [Link]
ADInstruments. (2019). Best practices for setting-up an isolated Langendorff heart preparation. ADInstruments. [Link]
Chen, Y., et al. (2023). Role of cAMP in Cardiomyocyte Viability: Beneficial or Detrimental? Circulation Research, 133(10), 834-855. [Link]
Célix, M. D. M., et al. (2021). In Vitro Investigation of Vascular Permeability in Endothelial Cells from Human Artery, Vein and Lung Microvessels at Steady-State and Anaphylactic Conditions. International Journal of Molecular Sciences, 22(8), 4165. [Link]
University of Oxford. (2023). Unlocking the secrets of cAMP signalling in the heart: a pathway to targeted therapeutics. Department of Physiology, Anatomy and Genetics, University of Oxford. [Link]
Perino, A., & Ghigo, A. (2018). Cardiac cAMP: production, hydrolysis, modulation and detection. Journal of Molecular and Cellular Cardiology, 114, 218-228. [Link]
MDE Technologies. (n.d.). Langendorff Heart. MDE Technologies PDF Catalog. [Link]
REPROCELL. (n.d.). Vasodilatation in human subcutaneous resistance arteries. REPROCELL. [Link]
Siraganian, R. P., & Brodsky, M. J. (1976). Automated histamine analysis for in vitro allergy testing. I. A method utilizing allergen-induced histamine release from whole blood. The Journal of Allergy and Clinical Immunology, 57(6), 525-540. [Link]
Klabunde, R. E. (n.d.). Cardioinhibitory Drugs. Cardiovascular Pharmacology Concepts. [Link]
Application Note: Optimized H2 Receptor Activation Assays using 5-(2-Aminoethyl)thiazol-2-amine 2HCl
Abstract & Strategic Overview This application note details the functional characterization of the Histamine H2 receptor (H2R) using the highly selective agonist 5-(2-Aminoethyl)thiazol-2-amine 2HCl (Amthamine). Unlike h...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract & Strategic Overview
This application note details the functional characterization of the Histamine H2 receptor (H2R) using the highly selective agonist 5-(2-Aminoethyl)thiazol-2-amine 2HCl (Amthamine). Unlike histamine, which activates H1, H2, H3, and H4 receptors promiscuously, Amthamine exhibits high selectivity for H2R, making it an indispensable tool for dissecting H2-mediated signaling in complex biological systems.
This guide moves beyond basic product sheets to provide field-proven protocols for cAMP accumulation assays (TR-FRET/HTRF) and real-time kinetic monitoring (GloSensor™). It emphasizes critical experimental variables—specifically the salt-form stoichiometry, phosphodiesterase inhibition, and receptor desensitization kinetics—that often lead to assay variability.
Compound Profile: Amthamine 2HCl
To ensure experimental reproducibility, the physicochemical properties of the specific salt form must be accounted for. While the dihydrobromide (2HBr) salt is commercially common, the dihydrochloride (2HCl) form offers distinct molecular weight characteristics that affect molarity calculations.
Action: Always verify the batch-specific MW on your vial. Using the wrong MW for the 2HCl salt when the protocol assumes 2HBr will result in a ~1.5x overdose , potentially skewing
data.
Mechanistic Rationale
The H2 receptor is a
-coupled GPCR. Upon binding Amthamine, the receptor undergoes a conformational change that promotes the exchange of GDP for GTP on the subunit. This subunit dissociates and activates Adenylyl Cyclase (AC), converting ATP to cAMP.
Pathway Visualization
The following diagram illustrates the signal transduction pathway utilized in these assays.
Figure 1: H2 Receptor Signaling Pathway. Amthamine drives cAMP production, while IBMX prevents its degradation, ensuring a detectable signal window.
Expert Insight: IBMX (3-isobutyl-1-methylxanthine) is non-negotiable. H2R responses can be transient; without PDE inhibition, cAMP degrades rapidly, compressing the assay window and artificially increasing the apparent
.
Cells: HEK293 or CHO-K1 stably expressing human HRH2.
Step-by-Step Procedure
Cell Preparation:
Harvest cells using non-enzymatic dissociation (e.g., Versene) to preserve receptor integrity.
Resuspend in Assay Buffer at
cells/mL.
Dispense 5 µL/well into a white, low-volume 384-well plate (1,000 cells/well).
Compound Preparation (Amthamine 2HCl):
Prepare a 10 mM stock in
.
Perform a 1:3 serial dilution in Stimulation Buffer (containing IBMX).
Range: 10 µM down to 0.1 nM (final assay concentration).
Control: Include a Histamine standard curve for reference.
Stimulation:
Add 5 µL of diluted Amthamine to the cells.
Incubate for 30 minutes at Room Temperature (RT) .
Note: H2R desensitizes quickly. Incubations >45 mins may show signal roll-off.
Detection:
Add 5 µL of cAMP-d2 (acceptor).
Add 5 µL of Anti-cAMP-Cryptate (donor).
Incubate for 1 hour at RT in the dark.
Readout:
Read on an HTRF-compatible plate reader (e.g., PHERAstar, EnVision).
Method: Biosensor (Luciferase complementation).
Purpose: To observe the kinetics of activation and desensitization, which endpoint assays miss.
Experimental Logic
Amthamine induces a rapid spike in cAMP. Kinetic monitoring allows you to distinguish between peak efficacy and sustained signaling , which is critical for drug development targeting gastric acid secretion where sustained action is desired.
Workflow Visualization
Figure 2: Kinetic Assay Workflow. This method captures the temporal resolution of H2R activation.
Protocol Steps
Transfection: Co-transfect cells with the cAMP biosensor plasmid and H2 receptor plasmid 24 hours prior.
Loading: Replace medium with
-independent medium containing 2% v/v GloSensor cAMP reagent (luciferin substrate).
Equilibration: Incubate 2 hours at RT to stabilize the luminescent baseline.
Injection: Inject Amthamine 2HCl (prepared in buffer without IBMX if studying natural desensitization, or with IBMX for maximal accumulation).
Acquisition: Measure luminescence every 2 minutes.
Data Analysis & Interpretation
Expected Results
Parameter
Histamine (Ref)
Amthamine 2HCl
Interpretation
~10 - 100 nM
~5 - 50 nM
Amthamine is typically equipotent or 2-3x more potent than histamine [1].
100%
95-105%
Full agonist.
Hill Slope
1.0
1.0
Standard 1:1 binding stoichiometry.
Troubleshooting Guide
Low Signal-to-Background:
Cause: High basal cAMP or insufficient PDE inhibition.
Fix: Increase IBMX to 1.0 mM. Ensure cells are not over-confluent (stress increases basal cAMP).
Right-shifted
:
Cause: Amthamine oxidation or salt-form calculation error.
Fix: Prepare fresh stock from powder. Check if you used the MW for 2HBr instead of 2HCl.
References
Coruzzi, G., et al. (1993). "The new potent and selective histamine H2 receptor agonist amthamine as a tool to study gastric secretion." Naunyn-Schmiedeberg's Archives of Pharmacology, 348(1), 77-81.[2]
Eriks, J. C., et al. (1992). "Histamine H2-receptor agonists. Synthesis, in vitro pharmacology, and qualitative structure-activity relationships of substituted 4- and 5-(2-aminoethyl)thiazoles." Journal of Medicinal Chemistry, 35(17), 3239–3246.
Traiffort, E., et al. (1992). "Expression of a cloned rat histamine H2 receptor mediating inhibition of arachidonate release and activation of cAMP accumulation." Proceedings of the National Academy of Sciences, 89(7), 2649–2653. [3]
Coruzzi, G., et al. (1996). "Cardiovascular effects of the novel histamine H2 receptor agonist amthamine: interaction with the adrenergic system."[4] Naunyn-Schmiedeberg's Archives of Pharmacology, 353(4), 417-422.[4]
Author: BenchChem Technical Support Team. Date: February 2026
Abstract & Application Overview
Amthamine (2-amino-5-(2-aminoethyl)-4-methylthiazole) is a potent, highly selective histamine H2-receptor agonist.[1][2] Unlike histamine, which activates H1, H2, H3, and H4 receptors indiscriminately, Amthamine allows researchers to isolate H2-mediated hemodynamic effects—specifically vasodilation and positive inotropy—without the confounding variables of H1-mediated bronchoconstriction or endothelial permeability.[3]
Crucial Application Insight: While Amthamine is a "clean" H2 agonist at low doses (0.03–3 µmol/kg), it exhibits a biphasic pharmacological profile . At high doses (>30 µmol/kg), it engages the adrenergic system, causing vasoconstriction via
-adrenoceptors and tachycardia via tyramine-like catecholamine release.[3] This application note provides a rigorous protocol to maintain the therapeutic window of selectivity, ensuring data integrity in vasodilation studies.
Mechanistic Principles
The vasodilatory effect of Amthamine is mediated primarily through the activation of H2 receptors located on the vascular smooth muscle cells (VSMC).
Signaling Cascade:
Receptor Binding: Amthamine binds the Gs-coupled H2 receptor.
Caption: Amthamine-induced H2 signaling cascade leading to vascular smooth muscle relaxation.[4]
Experimental Protocol
Animal Model & Anesthesia[1][3][4][5][6][7]
Subject: Male Sprague-Dawley or Wistar rats (250–350 g).
Anesthesia Selection:
Recommended:Urethane (1.2–1.5 g/kg i.p.) . Urethane preserves autonomic reflexes and baseline vascular tone better than barbiturates or halogenated gases, which is critical for detecting subtle vasodilatory shifts.[3]
Workflow Logic:
Do not administer cumulative doses without washout if checking for receptor desensitization. However, for a standard dose-response curve, cumulative boluses can be given once the previous response plateaus (approx. 5-10 min intervals).
Diagram 2: Experimental Workflow
Caption: Step-by-step workflow for establishing an H2-specific dose-response curve.
Data Analysis & Expected Results
The following table summarizes the expected hemodynamic changes based on validated literature (Coruzzi et al., 1993).
Table 1: Dose-Dependent Hemodynamic Effects of Amthamine in Rats
Primary Endpoint: A dose-dependent reduction in MAP represents vasodilation.
Validation: Pre-treatment with Famotidine (3 µmol/kg) or Ranitidine should abolish the depressor response observed in the 0.03–3.0 µmol/kg range [1].
Adrenergic Artifact: If you observe a pressor response (MAP increase), you have exceeded the selective dose.[3] This is mediated by post-junctional
-adrenoceptors and can be blocked by Yohimbine, but this confounds vasodilation studies [1].[3][5]
Troubleshooting & Expert Tips
Desensitization: H2 receptors can desensitize rapidly.[3] If performing cumulative dosing, ensure the interval is sufficient (10–15 mins) or use a randomized bolus design.
Histamine vs. Amthamine: If comparing to Histamine, remember that Histamine causes immediate, sharp hypotension via H1 (endothelial NO release) and H2.[3] Amthamine's onset is slightly slower but more sustained, reflecting the direct smooth muscle cAMP mechanism.[3]
Solubility: Amthamine dihydrobromide is water-soluble. Prepare fresh stock solutions daily to prevent oxidation.
References
Coruzzi, G., et al. (1993).[3] Cardiovascular effects of the novel histamine H2 receptor agonist amthamine: interaction with the adrenergic system.[3][5][6] Naunyn-Schmiedeberg's Archives of Pharmacology.[7] Link
Poli, E., et al. (1994).[3][8] Positive inotropic activity of the novel histamine H2-receptor agonist, amthamine, on the human heart in vitro.[3][8] General Pharmacology.[3][7][8] Link
Jarajapu, Y. P., et al. (2004).[3] Histamine decreases myogenic tone in rat cerebral arteries by H2-receptor-mediated Kv channel activation.[9] Journal of Physiology. Link
Black, J. W., et al. (1972).[3][4] Definition and antagonism of histamine H2-receptors.[1][2][4][6][8][10] Nature.[3][4] Link
Improving stability of Amthamine dihydrochloride in aqueous solution
Topic: Improving stability of Amthamine dihydrochloride in aqueous solution Target Audience: Researchers, Pharmacologists, and Chemical Biologists Last Updated: October 26, 2023 Introduction: The Stability Paradox Amtham...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Improving stability of Amthamine dihydrochloride in aqueous solution
Target Audience: Researchers, Pharmacologists, and Chemical Biologists
Last Updated: October 26, 2023
Introduction: The Stability Paradox
Amthamine is a highly selective histamine H2 receptor agonist, frequently used to study gastric acid secretion and cardiac responses.[1] While the solid salt (dihydrochloride or dihydrobromide) is stable when desiccated, Amthamine in aqueous solution is inherently unstable.
This guide addresses the primary technical challenge: preventing the rapid degradation of the thiazole ring and amine side chain in water.
Critical Note on Salt Forms: This guide applies to Amthamine Dihydrochloride . If you are using Amthamine Dihydrobromide (the more common commercial form), the stability protocols are identical, but you must adjust your molecular weight calculations (Dihydrochloride MW: ~228.14 g/mol vs. Dihydrobromide MW: ~319.06 g/mol ).
Module 1: Preparation & Dissolution Protocols
Q: How do I prepare a stock solution that doesn't degrade immediately?
A: The "Golden Rule" of Amthamine is Just-in-Time Preparation .[1] Aqueous solutions should ideally be prepared immediately before use.[1] If storage is required, you must bypass the liquid phase as quickly as possible via rapid freezing.
Protocol: The Cold-Chain Dissolution Method
Use this protocol to maximize retention of potency (>99%).
Step
Action
Technical Rationale
1
Equilibrate
Allow the desiccant vial to reach room temp (20 mins) before opening. Prevents condensation from forming on the hygroscopic salt.[1]
2
Solvent Choice
Use sterile, deionized water or saline (0.9%) .[1] Avoid alkaline buffers (pH > 8.[1]0) for stock preparation.
3
Dissolution
Dissolve to a high concentration (e.g., 10–100 mM).[1] Higher concentrations are generally more stable than dilute working solutions.[1]
4
Filtration
Do not autoclave. Sterilize via 0.22 µm syringe filtration (PES or PVDF membrane).[1] Autoclaving destroys the thiazole ring.[1]
5
Aliquoting
Immediately dispense into single-use aliquots (e.g., 50 µL). Do not store the bulk bottle.
6
Flash Freeze
Place aliquots immediately at -20°C or -80°C .
Module 2: Storage & Stability Troubleshooting
Q: How long can I keep Amthamine in solution?
A:
Room Temperature (25°C): < 24 hours. Significant degradation occurs after 1 day.[1]
Refrigerated (4°C): < 1 week. Not recommended for critical quantitative assays (Ki/EC50 determination).[1]
Q: My solution has turned yellow. Is it still usable?
A: No. A yellow tint indicates oxidation of the amine group or degradation of the sulfur-containing thiazole ring. Discard immediately.
Q: Can I use PBS (Phosphate Buffered Saline) for the stock solution?
A: Yes, but with caution.
Amthamine is soluble in PBS. However, PBS (pH 7.[1]4) accelerates oxidation compared to unbuffered water (which becomes slightly acidic upon dissolving the HCl salt).[1]
Recommendation: Make the stock in water. Dilute into PBS only at the moment of the experiment.
Module 3: Visualization of Stability Logic
Workflow: The "Golden Path" for Preparation
This diagram illustrates the critical decision points to prevent degradation.
Caption: Optimized workflow for Amthamine preparation. Note the critical step of aliquoting before freezing to avoid freeze-thaw cycles.
Degradation Pathways: Why Amthamine Fails
Understanding the chemical vulnerabilities of the molecule.
Caption: Primary degradation drivers.[1] The thiazole ring is sensitive to hydrolysis at high pH/temp, while the amine side chain is prone to oxidation.
Module 4: Advanced FAQs
Q: Why does the protocol recommend avoiding freeze-thaw cycles?
A: Repeated freezing and thawing causes microscopic pH shifts within the ice crystal lattice (eutectic points), which can locally concentrate protons or hydroxide ions, stressing the thiazole ring. Furthermore, condensation introduced during thawing introduces moisture that accelerates hydrolysis.[1]
Rule: Thaw once, use, discard the remainder.
Q: Can I use DMSO instead of water?
A: Yes. Amthamine is soluble in DMSO (up to ~100 mM).[1]
Benefit: DMSO solutions are generally more stable against hydrolysis than aqueous solutions.[1]
Drawback: DMSO can be toxic to certain cell lines or tissues.[1] Ensure your final working concentration of DMSO is < 0.1%.[1]
Storage: DMSO stocks can be stored at -20°C, but ensure they are sealed tightly to prevent the DMSO from absorbing water from the freezer air (DMSO is hygroscopic).
Q: How do I validate the integrity of an old stock solution?
A: Do not rely on visual inspection alone (unless yellow).
HPLC: Run a reverse-phase HPLC. Amthamine should elute as a single sharp peak.[1] Broadening or secondary peaks indicate degradation.[1]
Functional Check: If HPLC is unavailable, perform a simple dose-response curve on a known system (e.g., guinea pig atrium or transfected HEK293 cells). A right-shift in the curve (higher EC50) confirms degradation.[1]
References
Eriks, J. C., et al. (1992).[1] "Histamine H2-receptor agonists.[1][3][4][5][6] Synthesis, in vitro pharmacology, and qualitative structure-activity relationships of substituted 4- and 5-(2-aminoethyl)thiazoles." Journal of Medicinal Chemistry, 35(17), 3239-3246.[1][3] [Link]
Coruzzi, G., et al. (1993).[1][3] "The new potent and selective histamine H2 receptor agonist amthamine as a tool to study gastric secretion."[6][7] Naunyn-Schmiedeberg's Archives of Pharmacology, 348(1), 77-81.[1] [Link]
Troubleshooting precipitation of 5-(2-Aminoethyl)thiazol-2-amine dihydrochloride
Technical Support Center: 5-(2-Aminoethyl)thiazol-2-amine Dihydrochloride Welcome to the technical support center for 5-(2-Aminoethyl)thiazol-2-amine dihydrochloride. This guide is designed for researchers, scientists, a...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: 5-(2-Aminoethyl)thiazol-2-amine Dihydrochloride
Welcome to the technical support center for 5-(2-Aminoethyl)thiazol-2-amine dihydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common issues encountered during the handling and experimental use of this compound. The following information is structured in a question-and-answer format to directly address potential challenges, particularly focusing on the issue of precipitation.
Frequently Asked Questions (FAQs)
Q1: I'm observing precipitation of 5-(2-Aminoethyl)thiazol-2-amine dihydrochloride in my aqueous buffer. What is the most likely cause?
A1: The most common reason for the precipitation of this dihydrochloride salt in aqueous solutions is a change in pH.[1][2][3] 5-(2-Aminoethyl)thiazol-2-amine is a basic compound with two amine groups. The dihydrochloride salt form ensures its solubility in acidic to neutral aqueous solutions by protonating these amine groups, forming a more soluble ionic species.[4] If the pH of your buffer is too high (basic), the protonated amine groups will be deprotonated, converting the salt back to its free base form. This free base is significantly less soluble in water, leading to precipitation.[5]
Q2: What is the ideal pH range to maintain the solubility of 5-(2-Aminoethyl)thiazol-2-amine dihydrochloride in an aqueous solution?
A2: To maintain solubility, the pH of the solution should be kept in the acidic range. While the exact optimal pH can depend on the desired concentration and the specific buffer system used, a pH below 6 is generally recommended. The solubility of amine-containing compounds, like this thiazole derivative, is highly pH-dependent, with increased solubility in acidic conditions where the amine groups are protonated.[1][2][4] It is crucial to verify the pH of your final solution after all components have been added, as other reagents may alter the pH.
Q3: Can temperature affect the solubility of this compound?
A3: Yes, temperature can influence solubility. For many organic compounds, including thiazole derivatives, solubility tends to increase with temperature.[1] If you are working at the limit of solubility, a decrease in temperature could cause the compound to precipitate out of the solution. However, pH is a more dominant factor for amine salts.[6]
Q4: I'm trying to dissolve the compound in an organic solvent, but it's not dissolving well. Why is that?
A4: 5-(2-Aminoethyl)thiazol-2-amine dihydrochloride is a salt, which makes it highly polar. Consequently, it exhibits good solubility in polar solvents like water and, to some extent, in polar protic solvents like methanol and ethanol.[1] However, its solubility in less polar or non-polar organic solvents is generally poor. Amine hydrochlorides are often insoluble in many common organic solvents.[7] If your experimental protocol requires an organic solvent, consider using the free base form of the compound, which will be more soluble in a wider range of organic solvents.
Advanced Troubleshooting
Q5: My protocol requires a near-neutral pH, but the compound is precipitating. What are my options?
A5: This is a common challenge. Here are a few strategies to consider:
Lower the Concentration: The simplest approach is to work with a more dilute solution. Check the concentration limits at your desired pH.
Use a Co-solvent: Introducing a small percentage of a water-miscible organic solvent, such as DMSO or ethanol, can help to increase the solubility of the compound, even at near-neutral pH.[2] It's important to ensure the chosen co-solvent is compatible with your experimental system.
Formulation Strategies: For more complex applications, formulation techniques such as using cyclodextrins to form inclusion complexes can enhance aqueous solubility.[2]
Q6: I've prepared a stock solution in water, and it was clear, but after storing it in the refrigerator, I see crystals. What happened?
A6: This is likely due to temperature-dependent solubility.[1] If your stock solution is near its saturation point at room temperature, the decrease in temperature in the refrigerator will lower its solubility, causing the compound to crystallize out. To resolve this, you can gently warm the solution and vortex it to redissolve the compound before use. To prevent this in the future, you can either prepare a more dilute stock solution or store it at room temperature if the compound is stable under those conditions. Always refer to the manufacturer's storage recommendations.[8][9]
Q7: Could the type of buffer I'm using contribute to precipitation?
A7: Yes, the buffer components can play a role. A high concentration of certain ions in your buffer could potentially lead to the precipitation of less soluble salts. This is known as the "common ion effect."[6] For instance, if your buffer contains a high concentration of chloride ions, it could slightly decrease the solubility of the dihydrochloride salt. While less common, it's a factor to consider if you've ruled out pH and temperature as the primary causes.
Experimental Protocols
Protocol 1: Preparation of an Aqueous Stock Solution
Determine the desired concentration. It is advisable to start with a concentration well below the reported solubility limit.
Weigh the required amount of 5-(2-Aminoethyl)thiazol-2-amine dihydrochloride in a suitable container.
Add the desired volume of high-purity water or an appropriate acidic buffer (e.g., pH 4-5).
Vortex or sonicate the solution until the compound is fully dissolved. Gentle warming may be applied if necessary, but be cautious of potential degradation if the compound is heat-sensitive.
Verify the pH of the final solution and adjust with dilute HCl or a suitable acid if necessary to ensure it is in the acidic range.
Filter the solution through a 0.22 µm filter to remove any potential micro-precipitates.
Protocol 2: Rescuing a Precipitated Solution
Visually confirm the presence of a precipitate.
Check the pH of the solution. If the pH is neutral or basic, slowly add dilute HCl dropwise while stirring until the precipitate redissolves.
If the pH is already acidic, gently warm the solution while stirring. This may be sufficient to redissolve the compound if the precipitation was due to a temperature drop.
If warming is ineffective, consider adding a small amount of a co-solvent like ethanol or DMSO, if compatible with your experiment.
Once the precipitate is redissolved, allow the solution to cool to room temperature to ensure it remains stable. If precipitation reoccurs, the solution may be supersaturated at that temperature and pH.
Data Presentation
Table 1: General Solubility Profile of 5-(2-Aminoethyl)thiazol-2-amine Dihydrochloride
Solvent
Solubility
Rationale
Water (acidic pH)
High
The dihydrochloride salt is ionic and readily solvated by polar water molecules.[4]
Water (basic pH)
Low
Deprotonation to the less soluble free base occurs.[5]
Ethanol/Methanol
Moderate
These polar protic solvents can solvate the salt to some extent.[1]
DMSO
Low to Moderate
While polar aprotic, its ability to dissolve ionic salts can be limited.
Dichloromethane
Very Low
A non-polar organic solvent that does not effectively solvate the salt.
Senior Scientist Note:
"Many researchers treat incubation time as a static variable (e.g., 'always 60 minutes'). This is a fundamental error in agonist binding. Amthamine is an agonist, meaning its binding affinity (
) can be influenced by the coupling state of the receptor (G-protein coupled vs. uncoupled). Furthermore, true equilibrium is dynamic—it is the point where the rate of association () equals the rate of dissociation (). If you stop the reaction before this point, your and values will be artificially high (lower apparent affinity) and irreproducible."
The Kinetics of Binding
To optimize incubation, you must understand the relationship between time and fractional occupancy. Equilibrium is not instantaneous.[2][3][4][5]
Figure 1: The progression of ligand association. Data collection must occur only within the 'Stable Signal' phase.
Standardized Protocol: The "Time-Course" Optimization
Do not guess the incubation time. Perform this validation experiment once to standardize your assay for Amthamine.
Objective
Determine the Association Time Constant (
) to calculate the minimum time to equilibrium.
Experimental Workflow
Reagents:
Receptor Source: H2R-expressing membranes (e.g., CHO or HEK293 stable lines).
Radioligand: H2 antagonist (e.g.,
-Iodoaminopotentidine or -Tiotidine). Note: Amthamine is usually run as a cold competitor against these.
Competitor: Amthamine (at
concentration).
Step-by-Step Protocol:
Preparation: Prepare 24 assay tubes.
Staggered Start: You will filter all tubes simultaneously at Time = X. Therefore, add ligands at different start times working backward (e.g., 120 min, 90 min, 60 min, 30 min, 15 min, 5 min, 0 min).
Incubation Conditions:
Temperature: 25°C (Room Temp) is standard for H2R. 37°C increases metabolic degradation risk.
Buffer: 50 mM Tris-HCl, pH 7.4.
Termination: Rapid filtration through GF/C filters pre-soaked in 0.3% PEI (to reduce non-specific binding).
Analysis: Plot Specific Binding (CPM) vs. Time (min) . Fit to a "One-phase association" equation.
Data Interpretation Table
Observed (min)
Minimum Incubation Time ()
Status
< 5 min
25 - 30 min
Very Fast Kinetics (Rare for agonists)
10 - 15 min
60 - 90 min
Optimal / Standard for Amthamine
> 30 min
> 150 min
Slow Kinetics (Check temperature/buffer)
Troubleshooting & FAQs
Direct solutions to common user tickets regarding Amthamine assays.
Q1: My Amthamine
value shifts significantly between experiments. Why?
Diagnosis:Non-Equilibrium Conditions.
If you incubate for 30 minutes in Experiment A and 60 minutes in Experiment B, and the system has not reached equilibrium, the
will shift leftward (lower concentration) as time increases until equilibrium is reached.
Solution:
Run the Time-Course experiment (Section 2).
Ensure the incubation time is at least 60 minutes at 25°C.
Reference Check: Literature suggests Amthamine affinities (
) around 6.0 - 7.0 depending on the competing radioligand [1][2]. If your values are far off, check incubation time.
Q2: I see "GTP Shift" mentioned in Amthamine papers. Does this affect my incubation?
Diagnosis:Agonist-Specific State Affinity.
Amthamine is an agonist.[1][6] It binds with high affinity to the G-protein coupled receptor (
) and low affinity to the uncoupled receptor ().
Solution:
For Screening: To force the receptor into a uniform low-affinity state (simpler kinetics), add 100 µM GTP
S to your buffer. This uncouples the G-protein.
Impact: This often stabilizes the assay and speeds up equilibrium, though the measured
will be lower (low-affinity state).
Q3: High Non-Specific Binding (NSB) is drowning out my Amthamine signal.
Diagnosis:Filter Binding or Ligand Hydrophobicity.
Amthamine derivatives can be "sticky."
Solution:
Pre-soak Filters: Use GF/C filters soaked in 0.3% - 0.5% Polyethyleneimine (PEI) for at least 1 hour.
Wash Buffer: Ensure your wash buffer is ice-cold (<4°C) to prevent dissociation during the wash step.
Q4: Can I incubate at 37°C to speed it up?
Diagnosis:Thermodynamic Trade-off.
While 37°C increases
(faster equilibrium), it also increases (faster dissociation) and the rate of protein degradation.
Recommendation: Stick to 25°C (Room Temp) . H2 receptors are sufficiently active at RT. If you must use 37°C, reduce incubation time to 45-60 mins and include protease inhibitors.
Diagnostic Workflow: Optimization Logic
Use this logic flow to troubleshoot low signals or variable data.
Figure 2: Decision tree for stabilizing Amthamine binding data.
References
Eriks, J. C., et al. (1992).[1] "Histamine H2-receptor agonists.[1][2][6][7] Synthesis, in vitro pharmacology, and qualitative structure-activity relationships of substituted 4- and 5-(2-aminoethyl)thiazoles." Journal of Medicinal Chemistry.
Coruzzi, G., et al. (1993).[1] "The new potent and selective histamine H2 receptor agonist amthamine as a tool to study gastric secretion."[1] Naunyn-Schmiedeberg's Archives of Pharmacology.
Technical Support Center: Amthamine Dihydrochloride Degradation Analysis
Welcome to the technical support guide for researchers, scientists, and drug development professionals working with Amthamine dihydrochloride. This document provides in-depth, experience-driven guidance on identifying an...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support guide for researchers, scientists, and drug development professionals working with Amthamine dihydrochloride. This document provides in-depth, experience-driven guidance on identifying and characterizing its degradation products. Our approach moves beyond simple protocols to explain the scientific rationale behind each step, ensuring your experimental design is robust, logical, and self-validating.
Q1: What is Amthamine dihydrochloride, and why is the study of its degradation products a regulatory and scientific necessity?
Amthamine, chemically known as 2-Amino-5-(2-aminoethyl)-4-methylthiazole, is a potent and highly selective histamine H2 receptor agonist.[1] Its utility in research, particularly in studies of gastric secretion and cardiovascular function, is well-documented.[1]
The identification of degradation products is not merely an academic exercise; it is a critical component of drug development and safety assessment. Regulatory bodies, including the FDA and those following International Council for Harmonisation (ICH) guidelines, mandate the characterization of impurities and degradation products.[2][3] The presence of unknown substances can significantly impact the drug's efficacy, stability, and, most importantly, its safety profile, as degradation products may have unintended toxicological effects.[4][5] Therefore, a comprehensive understanding of how Amthamine degrades under various stress conditions is fundamental to developing a stable formulation and ensuring patient safety.
Q2: Based on its molecular structure, what are the most probable degradation pathways for Amthamine?
The chemical structure of Amthamine contains several functional groups that suggest potential degradation pathways under stress conditions. The primary mechanisms of drug degradation are typically hydrolysis, oxidation, and photolysis.[5][6]
Oxidation: The primary amine on the ethyl side chain and the thiazole ring itself are susceptible to oxidation. Oxidative stress, potentially catalyzed by trace metals, can lead to the formation of N-oxides, hydroxylated species, or even cleavage of the side chain.[6]
Hydrolysis: While thiazole rings are generally stable, they can be susceptible to hydrolytic cleavage under harsh acidic or basic conditions, especially at elevated temperatures. This could lead to the opening of the ring structure. Molecules with amide or ester groups are particularly prone to hydrolysis.[5]
Photodegradation: Many molecules with aromatic or heteroaromatic rings, like thiazole, can absorb UV light, leading to photolytic degradation through radical mechanisms.[2][6]
These hypotheses form the basis for designing a forced degradation study to systematically investigate the compound's stability.
Caption: Potential degradation pathways for Amthamine.
Q3: How should I design and execute a robust forced degradation study for Amthamine dihydrochloride?
A forced degradation or stress study is an essential first step to produce and identify potential degradation products, which is crucial for developing a stability-indicating method.[7] The goal is not to completely destroy the drug but to induce a modest level of degradation, typically in the range of 5-20%, to ensure that the analytical method can detect and resolve the resulting impurities.[7]
The study must be systematic, covering the key stress conditions as mandated by ICH guidelines.[2][3]
Preparation of Stock Solution: Prepare a stock solution of Amthamine dihydrochloride in a suitable solvent (e.g., methanol or water) at a known concentration (e.g., 1 mg/mL).
Application of Stress Conditions: For each condition, mix the Amthamine stock solution with the stressor. Include a control sample (drug substance in the same solvent mix) stored at benign conditions.
Sample Analysis: After the exposure period, neutralize the acidic and basic samples. Dilute all samples to a suitable concentration for analysis and inject them into the analytical system (e.g., HPLC-UV).
Evaluation: Compare the chromatograms of the stressed samples to the control to identify new peaks corresponding to degradation products.
The following table provides recommended starting conditions for the study. These should be adjusted based on the observed stability of Amthamine. If no degradation is seen, increase the stressor concentration, temperature, or duration. If degradation exceeds 20%, reduce the stress.
Stress Condition
Reagent / Condition
Temperature
Typical Duration
Rationale
Acid Hydrolysis
0.1 M HCl
60 - 80 °C
2 - 24 hours
To test susceptibility to acidic environments.
Base Hydrolysis
0.1 M NaOH
60 - 80 °C
2 - 24 hours
To test susceptibility to alkaline environments.[8]
To assess the intrinsic thermal stability of the drug substance.[6]
Photostability
UV & Fluorescent Light
Ambient
Per ICH Q1B
To assess degradation upon light exposure (minimum 1.2 million lux hours and 200 W h/m²).[2]
Caption: Workflow for a forced degradation study.
Q4: What is a stability-indicating method (SIM), and how can I develop one for Amthamine analysis?
A Stability-Indicating Method (SIM) is a validated analytical procedure that can accurately measure the active ingredient without interference from degradation products, process impurities, or other excipients.[9] High-Performance Liquid Chromatography (HPLC) with UV detection is the gold standard for developing a SIM due to its high precision, sensitivity, and resolving power.[10][11]
The development process is an iterative optimization of chromatographic conditions to achieve adequate separation between the parent Amthamine peak and all degradation product peaks generated during the forced degradation study.
Column Selection: Start with a robust, general-purpose C18 column (e.g., 4.6 x 150 mm, 5 µm). The non-polar nature of this stationary phase is well-suited for retaining and separating small organic molecules like Amthamine.[12]
Mobile Phase Selection & Optimization:
Aqueous Phase (A): Begin with a buffer to control the ionization state of Amthamine, which has primary amine groups. A phosphate or acetate buffer at a pH between 3 and 4 is a good starting point to ensure the amines are protonated and well-behaved chromatographically.
Organic Phase (B): Use acetonitrile or methanol. Acetonitrile often provides better peak shape and lower UV cutoff.
Gradient Elution: Develop a gradient elution method to ensure that both early-eluting polar degradants and potentially later-eluting non-polar degradants are resolved and eluted within a reasonable run time.
Detection: Use a Diode Array Detector (DAD) or Photodiode Array (PDA) detector. This allows for the determination of the optimal detection wavelength for Amthamine and its degradants. It is also critical for assessing peak purity, which confirms that a single chromatographic peak corresponds to a single compound.[9]
Method Validation: Once optimal conditions are found, the method must be validated according to ICH Q2(R1) guidelines for parameters such as specificity, linearity, accuracy, precision, and robustness.[12]
Parameter
Starting Recommendation
Rationale
Column
C18, 4.6 x 150 mm, 5 µm
Excellent versatility and resolving power for small molecules.
Mobile Phase A
20 mM Potassium Phosphate, pH 3.0
Buffers the mobile phase to ensure consistent ionization and peak shape.
Mobile Phase B
Acetonitrile
Common organic modifier with good UV transparency.
Gradient
5% B to 95% B over 20 minutes
A broad gradient to elute compounds with a wide range of polarities.
Flow Rate
1.0 mL/min
Standard flow rate for a 4.6 mm ID column.
Column Temp.
30 °C
Controlled temperature ensures reproducible retention times.
Detection
DAD/PDA at 210-400 nm
Allows for selection of optimal wavelength and peak purity assessment.
Injection Vol.
10 µL
Standard volume; can be adjusted based on concentration.
Q5: My stressed samples show several new peaks in the chromatogram. How do I proceed with identifying these unknown degradation products?
Identifying unknown peaks requires a combination of chromatographic and spectroscopic techniques, often referred to as hyphenated techniques.[13] This process moves from initial detection to definitive structural elucidation.
HPLC-DAD/PDA Analysis: The first step is your stability-indicating HPLC method. The DAD provides the UV-Vis spectrum for each peak. Comparing the spectra of the degradation products to the parent drug can give initial clues about structural similarities or changes in chromophores. It also establishes peak purity.
Liquid Chromatography-Mass Spectrometry (LC-MS): This is the most powerful tool for impurity identification.[14] An LC-MS system provides the molecular weight of each compound eluting from the column. High-resolution mass spectrometry (HRMS) can provide the elemental composition (exact mass), which is critical for proposing chemical formulas for the degradants.
Tandem Mass Spectrometry (MS/MS): By inducing fragmentation of the molecular ion in the mass spectrometer, you can obtain structural information. The fragmentation pattern of a degradation product can be compared to that of the parent Amthamine molecule to pinpoint where the chemical modification has occurred.
Isolation and NMR (if necessary): For definitive structural confirmation of a critical degradant, it may be necessary to isolate the compound using preparative HPLC.[15] The pure fraction can then be analyzed by Nuclear Magnetic Resonance (NMR) spectroscopy, which provides detailed information about the carbon-hydrogen framework of the molecule.[14]
Caption: Workflow for identifying an unknown degradation product.
References
Forced Degradation Studies of Cetirizine, Loratidine and Naproxen by HPLC. Google Scholar.
Significance of Stability Studies on Degradation Product. Research J. Pharm. and Tech.
Stability Indicating RP-HPLC Method Development for Related Substances of Anti-histamine Promethazine hydrochloride and its Vali. Semantic Scholar.
Forced Degrad
Stability of histamine dihydrochloride in solution. PubMed.
Forced Degrad
An Overview of Degradation Str
Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. Biotech Spain.
Forced Degradation Study an Essential Approach to Develop Stability Indicating Method.
Forced Degradation Study as per ICH Guidelines | Wh
Impurity Profiling With Use of Hyphenated Techniques. Asian Journal of Research in Chemistry.
Impurity Profiling in different analytical techniques. IJNRD.org.
HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis.
Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview. Research and Reviews.
Amthamine dihydrobromide. Tocris Bioscience.
The new potent and selective histamine H2 receptor agonist amthamine as a tool to study gastric secretion. PubMed.
What is a stability indic
Amorphization of Thiamine Chloride Hydrochloride: Effects of Physical State and Polymer Type on the Chemical Stability of Thiamine in Solid Dispersions. PubMed.
Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices.
Technical Support Center: Amthamine Dihydrobromide Solubility & Handling Guide
Core Technical Overview Amthamine (Am ino-th iazole-ethanamine ) is a potent, highly selective histamine H2 receptor agonist.[1][2][3][4][5] In research applications, it is almost exclusively supplied as the dihydrobromi...
Author: BenchChem Technical Support Team. Date: February 2026
Core Technical Overview
Amthamine (Am ino-th iazole-ethanamine ) is a potent, highly selective histamine H2 receptor agonist.[1][2][3][4][5] In research applications, it is almost exclusively supplied as the dihydrobromide salt (
).
While the salt form confers water solubility, researchers frequently encounter precipitation or stability issues when attempting to create high-concentration stock solutions (>50 mM) for in vivo microinjections or osmotic minipumps. This guide addresses the thermodynamic and kinetic solubility barriers of Amthamine and provides validated protocols for reliable experimentation.
Long-term stock storage; requires dilution before biological use.
Ethanol
< 10 mM
Unstable
Not recommended. Poor solubility profile.
PBS (pH 7.4)
~50 mM
Immediate Use
Salts in PBS can reduce solubility via the common ion effect.
Critical Note: Solubility is batch-dependent due to hydration states. Always check the Batch Specific Molecular Weight (MW) on your vial. The generic MW is 319.06 g/mol , but hydrated batches may be higher.
Troubleshooting Guide (Q&A)
Q1: I am trying to make a 100 mM stock in water, but I see a fine precipitate. How do I fix this?
Diagnosis: This is likely a kinetic solubility issue. While 100 mM is thermodynamically possible, the dissolution rate is slow at room temperature, or the water is too cold.
The Fix:
Vortex vigorously for 60 seconds.
Warm the solution to 37°C in a water bath for 5–10 minutes.
Sonicate (ultrasonic bath) for 2 minutes if available.
Result: The solution should become clear. If it remains cloudy, filter through a 0.22 µm PVDF filter, but be aware the actual concentration may now be lower than calculated.
Q2: Can I adjust the pH of the stock solution to neutral (pH 7.0) to improve cell compatibility?
Diagnosis:Do not neutralize the high-concentration stock.Explanation: Amthamine is supplied as a dihydrobromide salt. The acidic environment created by the HBr maintains the compound in its ionized, soluble form.
The Fix:
Keep the stock solution acidic (as dissolved in water).
Perform the dilution into your assay buffer (e.g., Krebs-Ringer or Media) at the time of the experiment. The buffering capacity of the media (HEPES/Bicarbonate) will neutralize the small volume of drug added without causing precipitation.
Q3: My "frozen" water stock solution precipitated after thawing. Is it ruined?
Diagnosis: Freeze-thaw instability.
Explanation: Water expands upon freezing, and micro-gradients in concentration during the freezing process can force the salt out of solution (salting out).
The Fix:
Prevention: We strongly recommend making aqueous solutions fresh. If you must store them, use DMSO for the stock.
Recovery: Attempt to re-dissolve by warming to 37°C and vortexing. If a precipitate remains after warming, the compound has likely degraded or formed an irreversible crystal lattice; discard and prepare fresh .
Q4: I need a high concentration for an osmotic minipump (in vivo). What solvent should I use?
Diagnosis: Long-term stability at body temperature (37°C).
Explanation: Amthamine in water degrades via oxidation or hydrolysis over days at 37°C.
The Fix:
Use sterile saline (0.9%) rather than pure water to match osmolarity, but keep concentrations below 50 mM to avoid clogging the pump.
For higher concentrations, consider a vehicle of 50% DMSO / 50% Saline (if the animal model tolerates it) or check literature for citrate buffer compatibility, though this often requires validation.
Visualizing the Workflow & Mechanism
Workflow: Preparation Decision Tree
Use this logic flow to determine the correct preparation method based on your experimental timeline.
Figure 1: Decision matrix for solubilizing Amthamine dihydrobromide based on experimental requirements.
Biological Mechanism: Why Solubility Matters
To achieve H2 receptor activation, Amthamine must remain soluble to bind the orthosteric site. Precipitation leads to "silent" failures where the drug concentration is lower than calculated, failing to drive the Gs-protein cascade.
Figure 2: The H2 receptor signaling cascade activated by soluble Amthamine.
Validated Experimental Protocols
Protocol A: Preparation of 10 mM Aqueous Stock (For Acute Use)
Target Audience: In vivo researchers (IV/IP injection)
Calculate: Determine mass using the batch-specific MW (check CoA).
Example: For 10 mL of 10 mM solution using generic MW (319.06): Need 31.9 mg.
Weigh: Rapidly weigh the powder. Amthamine salts are hygroscopic ; minimize exposure to air.
Dissolve: Add 80% of the final volume (8 mL) of deionized water or saline.
Agitate: Vortex for 30 seconds.
Adjust: Add remaining solvent to reach 10 mL.
Filter: Syringe filter (0.22 µm) for sterility.
Use: Administer within 4–6 hours. Discard remainder.
Protocol B: Preparation of 100 mM DMSO Stock (For Storage)
Target Audience: In vitro / Cell culture
Weigh: 31.9 mg of Amthamine 2HBr.
Dissolve: Add 1.0 mL of high-grade anhydrous DMSO.
Vortex: Solution should be clear and slightly yellow/colorless.
Aliquot: Dispense 50 µL aliquots into light-protective tubes.
Store: Freeze at -20°C. Stable for up to 6 months.
Usage: Thaw ONE aliquot. Dilute 1:1000 into culture media to achieve 100 µM final concentration.
References
Eriks, J. C., et al. (1992). "Histamine H2-receptor agonists.[7] Synthesis, in vitro pharmacology, and qualitative structure-activity relationships of substituted 4- and 5-(2-aminoethyl)thiazoles." Journal of Medicinal Chemistry, 35(17), 3239–3246.[2]
[Link]
Coruzzi, G., et al. (1993). "The new potent and selective histamine H2 receptor agonist amthamine as a tool to study gastric secretion."[7] Naunyn-Schmiedeberg's Archives of Pharmacology, 348(1), 77–81.
[Link]
Technical Support Center: Minimizing Non-Specific Binding of 5-(2-Aminoethyl)thiazol-2-amine Dihydrochloride
Molecular Profile & NSB Mechanism To effectively troubleshoot non-specific binding (NSB), we must first deconstruct the physicochemical drivers of the molecule's behavior. Compound Identity: 5-(2-Aminoethyl)thiazol-2-ami...
Electrostatic Stickiness: As a dihydrochloride salt, this molecule exists as a dication at physiological pH (pH 7.4). The aliphatic primary amine (pKa ~9.5–10) and the thiazole ring amine (pKa ~5.3) create a high positive charge density [1]. This drives strong electrostatic attraction to negatively charged surfaces (e.g., carboxylated dextran chips, glass silanols).
Hydrophobic/Pi-Stacking: The thiazole ring is aromatic and electron-rich, prone to pi-stacking interactions with polystyrene plastics or hydrophobic pockets on proteins [2].
Context: Users frequently report high background signals on reference channels (CM5/CM7 chips) or "sticky" dissociation curves that do not return to baseline.
Diagnostic Workflow
Use the following decision tree to identify the source of NSB in your SPR assay.
Figure 1: Decision matrix for identifying and treating NSB sources in SPR assays involving cationic small molecules.
Protocol 1: The "High Ionic Shield" Buffer Strategy
Issue: The cationic amine tail binds to the unreacted carboxyl groups on the sensor chip.
Scientific Rationale: Increasing ionic strength shields the charges, preventing the "ion exchange column" effect on the chip surface [3].
Step-by-Step Methodology:
Base Buffer Preparation: Prepare standard HBS-P+ or PBS-P+ (pH 7.4).
Salt Titration: Supplement the running buffer with additional NaCl.
Solubility Check: Ensure the dihydrochloride salt remains soluble at high ionic strength (precipitate check).
Reference Channel Conditioning: If using a CM5 chip, perform a "mock amine coupling" on the reference channel using Ethylenediamine instead of Ethanolamine. This replaces negatively charged carboxyls with neutral/positive groups, repelling the cationic analyte [5].
Context: In receptor binding assays (e.g., Histamine receptors), the compound binds to the glass fiber filters (GF/B or GF/C), leading to false positives or artificially low
values.
Protocol 2: PEI-Pretreatment for Glass Fiber Filters
Scientific Rationale: Glass fiber filters are rich in silanol groups (
), which act as cation exchangers. Polyethyleneimine (PEI) is a cationic polymer that coats the glass fibers, neutralizing the negative charge and blocking the "sticky" sites [6].
Methodology:
| Step | Action | Critical Technical Note |
| :--- | :--- | :--- |
| 1 | Prepare Solution | Dilute PEI to 0.3% - 0.5% (v/v) in distilled water. | Do not use phosphate buffers for soaking, as they can precipitate with PEI. |
| 2 | Soak Filters | Submerge filters in the PEI solution for 1 to 2 hours at 4°C. | Ensure complete saturation; air bubbles prevent coating. |
| 3 | Wash (Optional) | Briefly rinse with assay buffer immediately before harvesting. | Removes excess free PEI that might interact with the receptor protein. |
| 4 | Harvest | Perform filtration. | The PEI coating creates a "cationic shield" preventing the amine drug from binding to the glass. |
Context: "Ghost peaks" appear in blank injections following a high-concentration sample.
Cause: The thiazole amine adsorbs to the injection needle or the stationary phase silanols.
Protocol 3: The "Acid-Organic" Needle Wash
Scientific Rationale: Basic washes can deprotonate the amine, reducing solubility and causing precipitation. A strong organic wash with acid keeps the molecule soluble (protonated) while disrupting hydrophobic interactions [4].
Recommended Wash Composition:
Solvent: 50:50 Acetonitrile:Water.
Modifier: 0.1% to 0.5% Formic Acid.
Avoid: 100% Aqueous washes (promotes hydrophobic adsorption to plastic).
Frequently Asked Questions (FAQ)
Q1: Can I use BSA to block NSB for this small molecule?A: Yes, but with caution. BSA (Bovine Serum Albumin) is effective for blocking surface adsorption sites on plastics [2].[5][6] However, because 5-(2-Aminoethyl)thiazol-2-amine is a small molecule, it may bind to the BSA itself (albumin binding).
Recommendation: Test NSB with and without BSA (0.1%). If signal decreases but specific binding is lost, the compound is binding to the BSA. In that case, switch to 0.05% Tween-20 or Casein .
Q2: How does pH affect the stickiness of this compound?A: Drastically.
At pH 7.4: The aliphatic amine is fully protonated (+). Stickiness is electrostatic.
At pH > 10: The amine deprotonates (neutral). Electrostatic NSB decreases, but hydrophobic precipitation/adsorption may increase.
Rule of Thumb: Maintain pH < 8.0 to ensure solubility, and use high salt (Protocol 1) to manage the charge.
Q3: Is this compound light-sensitive?A: Thiazoles can be sensitive to photo-oxidation over long periods. While not acutely sensitive like fluorophores, it is best practice to store stock solutions (DMSO) in amber vials to prevent degradation products which often have different (and often worse) NSB profiles.
References
PubChem. (n.d.).[1] Compound Summary: 5-(2-Aminoethyl)-4-methyl-1,3-thiazol-2-amine dihydrochloride.[7] National Center for Biotechnology Information. Retrieved February 21, 2026, from [Link]
Cytiva. (2024). Strategies to reduce non-specific binding in SPR. Cytiva Life Sciences. Retrieved February 21, 2026, from [Link]
Nicoya Lifesciences. (2020). 4 Ways To Reduce Non-specific Binding in Surface Plasmon Resonance Experiments. Nicoya. Retrieved February 21, 2026, from [Link]
Shimadzu. (n.d.). The Horror of Sample Adsorption to Containers: Basic Compounds. Shimadzu Excellence in Science. Retrieved February 21, 2026, from [Link]
Reichert SPR. (2014). Reducing Non-Specific Binding - Surface Plasmon Resonance. Reichert Technologies.[7] Retrieved February 21, 2026, from [Link]
Bruns, R. F., et al. (1983). Adenosine receptor binding: structure-activity analysis generates extremely potent xanthine antagonists. Proceedings of the National Academy of Sciences (Demonstrating PEI filter use). Retrieved February 21, 2026, from [Link]
A Researcher's Guide: Comparing the Potency of Amthamine and Impromidine at Histamine H2 Receptors
This guide provides an in-depth, objective comparison of two key histamine H2 receptor agonists, Amthamine and Impromidine. Designed for researchers in pharmacology and drug development, this document moves beyond surfac...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth, objective comparison of two key histamine H2 receptor agonists, Amthamine and Impromidine. Designed for researchers in pharmacology and drug development, this document moves beyond surface-level descriptions to explore the structural nuances, mechanistic differences, and experimental data that define their respective potencies and efficacies. Our goal is to equip scientists with the critical insights needed to select the appropriate tool for their specific research into H2 receptor function.
Introduction: The Histamine H2 Receptor and its Probes
The histamine H2 receptor (H2R) is a G-protein coupled receptor (GPCR) integral to various physiological processes, most notably the regulation of gastric acid secretion.[1] Its activation initiates a cascade of intracellular events that have made it a critical target for both therapeutic intervention and basic research. To investigate its function, pharmacologists rely on specific agonists—molecular tools that mimic the action of the endogenous ligand, histamine, to trigger a receptor response.
Among the available H2R agonists, Amthamine and Impromidine are two of the most widely used synthetic compounds. While both activate the H2 receptor, they possess fundamentally different pharmacological profiles. Amthamine is recognized as a highly selective full agonist , whereas Impromidine is a significantly more potent partial agonist .[2][3] This guide will dissect these differences, providing the experimental context and data necessary to understand their comparative potency.
Molecular Profiles and Structural Basis for Activity
The distinct pharmacological behaviors of Amthamine and Impromidine can be traced to their unique chemical structures.
Amthamine: Chemically known as 5-(2-aminoethyl)-4-methyl-1,3-thiazol-2-amine, Amthamine is a structural analogue of histamine.[2] Its defining feature is the replacement of histamine's imidazole ring with a thiazole ring .[2] This modification is the key to its enhanced selectivity for the H2 receptor, minimizing activity at H1, H3, and H4 subtypes.[2]
Impromidine: With the chemical name N-[3-(imidazol-4-yl)propyl]-N'-[2-[(5-methylimidazol-4-yl)methylthio]ethyl]guanidine, Impromidine has a more complex structure.[3] It features a strongly basic guanidine core connected to two different imidazole-containing side chains.[4][5] This intricate structure is believed to contribute to its exceptionally high binding affinity for the H2 receptor, which underlies its potent activity.[5]
Mechanism of Action: The H2 Receptor Signaling Pathway
Upon activation by an agonist, the H2 receptor canonically couples to the stimulatory G-protein, Gs. This initiates a well-defined signaling cascade: the Gs alpha subunit activates adenylyl cyclase, which catalyzes the conversion of ATP into the second messenger cyclic AMP (cAMP).[2][6] Elevated intracellular cAMP levels then activate Protein Kinase A (PKA), which phosphorylates downstream cellular proteins to produce a physiological response.
Caption: Canonical H2 Receptor Signaling Pathway.
Comparative Analysis of Potency and Efficacy
Potency (EC50 or pD2 value) refers to the concentration of a drug required to produce 50% of its maximal effect, while efficacy (Emax) is the maximum response a drug can produce. The distinction between these two parameters is critical when comparing Amthamine and Impromidine.
Potency: The data unequivocally show that Impromidine is substantially more potent than Amthamine . In human cardiac tissue, it was found to be 10 to 30 times more active.[9] This high potency is a direct result of its high affinity for the H2 receptor.[5] Amthamine's potency is generally comparable to or slightly greater than that of histamine itself.[8]
Efficacy: This is the most significant point of differentiation. Amthamine is a full agonist , meaning it can elicit the maximum possible response from the H2 receptor system, similar to the endogenous ligand histamine.[7][9] In contrast, Impromidine is a partial agonist in numerous tissues.[3][10] It binds with high affinity but is incapable of producing a full maximal response, even at saturating concentrations.[10] For example, on guinea-pig papillary muscle, its maximal effect was only 81% of that produced by histamine.[10]
Experimental Methodologies for Potency Determination
The quantitative data presented above are derived from established pharmacological assays. Understanding these workflows is essential for interpreting the results and designing future experiments.
Workflow 1: Determining Binding Affinity (Ki) via Radioligand Binding Assay
This assay quantifies how strongly a compound binds to the receptor. It does not measure functional response but is a direct measure of affinity.
Principle: A competitive binding assay is used where the unlabeled test compound (Amthamine or Impromidine) competes with a known, high-affinity radiolabeled H2R antagonist (e.g., [³H]-tiotidine) for binding to membrane preparations containing the H2 receptor. The concentration of the test compound that displaces 50% of the radioligand is the IC50, which is then used to calculate the binding affinity constant (Ki).
Step-by-Step Protocol:
Prepare Membranes: Homogenize cells or tissue known to express H2 receptors (e.g., transfected HEK293 cells, gastric mucosa) and isolate the membrane fraction via centrifugation.
Set Up Assay: In a multi-well plate, combine the membrane preparation, a fixed concentration of the radiolabeled H2R antagonist, and varying concentrations of the unlabeled test compound (Amthamine or Impromidine).
Incubate: Allow the reaction to reach equilibrium at a controlled temperature.
Separate: Rapidly filter the mixture through a glass fiber filter. Receptor-bound radioligand is trapped on the filter, while unbound radioligand passes through.
Quantify: Measure the radioactivity retained on the filters using a scintillation counter.
Analyze Data: Plot the percentage of bound radioligand against the log concentration of the test compound to determine the IC50 value. Convert the IC50 to a Ki value using the Cheng-Prusoff equation.
Caption: Workflow for Radioligand Binding Assay.
Workflow 2: Determining Functional Potency (EC50) via cAMP Accumulation Assay
This assay measures the functional consequence of receptor activation—the production of the second messenger cAMP.
Principle: Whole cells expressing the H2 receptor are treated with varying concentrations of an agonist. Because H2R activation stimulates adenylyl cyclase, this leads to a dose-dependent increase in intracellular cAMP levels, which can be quantified using methods like ELISA or HTRF (Homogeneous Time-Resolved Fluorescence).
Step-by-Step Protocol:
Cell Culture: Culture cells stably or transiently expressing the H2 receptor (e.g., CHO-K1 or HEK293 cells) in multi-well plates.
Pre-treatment: Treat cells with a phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent the degradation of newly synthesized cAMP, thus amplifying the signal.
Agonist Stimulation: Add varying concentrations of the agonist (Amthamine or Impromidine) to the wells and incubate for a defined period at 37°C.
Cell Lysis: Stop the reaction and lyse the cells to release the intracellular cAMP.
Quantify cAMP: Measure the cAMP concentration in the cell lysates using a commercially available detection kit (e.g., cAMP ELISA kit).
Analyze Data: Plot the measured cAMP levels against the log concentration of the agonist. Fit the data to a sigmoidal dose-response curve to determine the EC50 (potency) and Emax (efficacy).
Caption: Workflow for cAMP Functional Assay.
Conclusion: Selecting the Appropriate Agonist
The choice between Amthamine and Impromidine is not about which is "better," but which is the correct tool for the experimental question at hand.
Choose Amthamine when the experimental goal is to model the maximum physiological effect of histamine at the H2 receptor with high fidelity and selectivity. Its profile as a selective full agonist makes it ideal for functional studies where mimicking the full biological response is crucial and avoiding off-target effects at other histamine receptors is a priority.[2][7]
Choose Impromidine when high potency is the primary requirement, such as in receptor binding studies, characterizing receptor occupancy, or when working with systems where only very low concentrations can be used.[5][9] Researchers must, however, account for its partial agonism , as it will not produce a maximal system response.[10] Furthermore, its potential for activity at H1, H3, and H4 receptors at higher concentrations must be considered.[13]
By understanding these fundamental differences in potency, efficacy, and selectivity, researchers can make informed decisions, ensuring the integrity and clarity of their experimental outcomes in the study of histamine H2 receptor pharmacology.
References
Grokipedia. Amthamine.
PubMed. The histamine H2 receptor agonist impromidine: synthesis and structure-activity considerations. [Link]
PMC. Distinct roles of histamine H1- and H2-receptor signaling pathways in inflammation-associated colonic tumorigenesis. [Link]
Biochemical Journal. Signal transduction mechanism of biased ligands at histamine H2 receptors. [Link]
American Physiological Society Journals. Distinct roles of histamine H1- and H2-receptor signaling pathways in inflammation-associated colonic tumorigenesis. [Link]
ACS Publications. The histamine H2-receptor agonist impromidine: synthesis and structure activity considerations. [Link]
PubMed. The new potent and selective histamine H2 receptor agonist amthamine as a tool to study gastric secretion. [Link]
Validation of Amthamine as a Selective Histamine H2 Agonist
Content Type: Publish Comparison Guide Audience: Researchers, Pharmacologists, and Drug Discovery Scientists Executive Summary: The "Cleanest" H2 Tool In the investigation of histaminergic signaling, specificity is the p...
Author: BenchChem Technical Support Team. Date: February 2026
Content Type: Publish Comparison Guide
Audience: Researchers, Pharmacologists, and Drug Discovery Scientists
Executive Summary: The "Cleanest" H2 Tool
In the investigation of histaminergic signaling, specificity is the primary challenge. While Histamine is the endogenous ligand, its promiscuity across four receptor subtypes (H1–H4) renders it unsuitable for isolating H2-mediated pathways without a complex cocktail of antagonists.
Amthamine (2-amino-5-(2-aminoethyl)-4-methylthiazole) has emerged as the superior pharmacological tool for H2 receptor validation. Unlike Impromidine (which carries confounding H3 antagonist activity) or Dimaprit (which suffers from lower potency and partial agonism), Amthamine combines full intrinsic activity with high selectivity .
This guide validates Amthamine’s performance against these alternatives and provides the experimental protocols required to confirm H2-specific signaling in your specific assay.
Molecular Profile & Mechanism of Action
Amthamine is a rigid analogue of histamine where the imidazole ring is replaced by a thiazole ring. This structural modification preserves affinity for the H2 receptor while abolishing affinity for H1 and H3 subtypes.
Signaling Cascade:
Upon binding, Amthamine stabilizes the active conformation of the H2 receptor, a Gs-protein coupled receptor (GPCR). This triggers the dissociation of the G
s subunit, activating Adenylyl Cyclase (AC) to convert ATP into cyclic AMP (cAMP).
Figure 1: The canonical Gs-coupled signaling pathway activated by Amthamine.
Comparative Performance Analysis
The following data synthesizes performance metrics from guinea pig atrial assays (the gold standard for H2 pharmacology) and cAMP accumulation studies.
Recommended. Best balance of potency and selectivity.
Histamine
Non-selective (H1, H2, H3, H4)
6.70
1.0 (Full)
Poor. Requires H1/H3 blockers to isolate H2 effects.
Dimaprit
Selective H2 Agonist
5.70
~0.8 (Partial)
Suboptimal. 10x less potent than Amthamine; partial agonist in some tissues.
Impromidine
Potent H2 Agonist / H3 Antagonist
7.80
1.0 (Full)
Risky. Potent, but H3 antagonism confounds neuro-vascular studies.
*Note:
values are derived from guinea pig right atrium chronotropic assays (Eriks et al., 1985; Coruzzi et al., 1986).
Key Takeaway: While Impromidine is more potent, its dual action (H2 agonist/H3 antagonist) makes it "dirty" for systems where presynaptic H3 receptors regulate neurotransmitter release. Amthamine avoids this interference.
Experimental Validation Protocols
To validate Amthamine in your specific model, you must demonstrate two things: Efficacy (it causes a response) and Specificity (the response is blocked by H2-specific antagonists).
Protocol A: Functional Assay (Guinea Pig Right Atrium)
Temperature: Maintain at 30°C or 37°C. (Note: 30°C slows the spontaneous beat, allowing for a wider dynamic range of measurement).
Aeration: Constant bubbling with Carbogen (95% O
, 5% CO) to maintain pH 7.4.
Load: Apply 5–10 mN (0.5–1.0 g) of resting tension.
Equilibration:
Allow tissue to stabilize for 45–60 minutes, washing every 15 minutes until the basal heart rate is constant.
Agonist Challenge (Amthamine):
Construct a cumulative concentration-response curve.
Add Amthamine in 0.5 log unit increments (Range:
M to M).
Wait for the response to plateau (approx. 2–3 mins) before the next addition.
Validation (Antagonist Shift):
Washout and re-equilibrate.
Incubate with Ranitidine (
M) for 30 minutes.
Repeat Amthamine curve.
Success Criteria: The curve must shift parallel to the right (Schild shift) without depression of the maximum response.
Protocol B: Biochemical Assay (cAMP Accumulation)
Objective: Quantify Gs-protein activation in transfected HEK293 cells.
Cell Preparation:
Use HEK293 cells stably expressing the human H2 receptor.
Seed at 2,000–5,000 cells/well in 384-well plates.
PDE Inhibition (Critical Step):
Pre-incubate cells with stimulation buffer containing 0.5 mM IBMX (3-isobutyl-1-methylxanthine).
Why? IBMX inhibits phosphodiesterases.[1][2] Without this, the generated cAMP is rapidly degraded, masking the Amthamine effect.
Stimulation:
Add Amthamine (
M to M) and incubate for 30 minutes at RT.
Detection:
Lyse cells and measure cAMP using a TR-FRET (e.g., HTRF) or GloSensor luminescence assay.
Data Analysis:
Fit data to a sigmoidal dose-response equation to determine
.
Selectivity Verification Logic
To publish data claiming H2-mediated effects, you must prove the signal is not from H1 or H3 cross-talk. Use the following logic flow to design your controls.
Figure 2: Decision matrix for validating Amthamine specificity in unknown tissue.
Interpretation:
If Ranitidine (or Cimetidine/Famotidine) abolishes the effect, the primary mechanism is H2.
If Pyrilamine (or Mepyramine) has no effect on the Amthamine response, you have confirmed the absence of H1 cross-talk.
References
Eriks, J. C., et al. (1985). "Histamine H2-receptor agonists. Synthesis, in vitro pharmacology, and qualitative structure-activity relationships of substituted 4- and 5-(2-aminoethyl)thiazoles." Journal of Medicinal Chemistry.
Coruzzi, G., et al. (1986). "In vitro cardiac pharmacology of the new histamine H2-receptor agonist amthamine: comparisons with histamine and dimaprit." Agents and Actions.
Leurs, R., et al. (1995). "The histamine H3-receptor: A target for developing new drugs." Progress in Drug Research. (Contextualizing Impromidine/H3 interactions).
Poli, E., et al. (1993). "The new potent and selective histamine H2 receptor agonist amthamine as a tool to study gastric secretion." Agents and Actions.
Technical Guide: Amthamine Dihydrochloride vs. Ranitidine in H2 Receptor Competitive Binding
Executive Summary This guide details the comparative pharmacology and experimental utility of Amthamine dihydrochloride (a selective H2 agonist) and Ranitidine (a selective H2 antagonist). While both compounds target the...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide details the comparative pharmacology and experimental utility of Amthamine dihydrochloride (a selective H2 agonist) and Ranitidine (a selective H2 antagonist). While both compounds target the Histamine H2 receptor, they are functionally inverse tools used to characterize receptor coupling and ligand specificity.
Amthamine is a high-affinity agonist used to study receptor activation, G-protein coupling (
), and downstream cAMP accumulation. It is distinct for its high selectivity over H1, H3, and H4 receptors.
Ranitidine is a competitive antagonist (inverse agonist in some systems) used to block basal or agonist-induced activity. It serves as a reference standard for determining the affinity (
) of novel compounds via displacement assays.
Mechanistic Profiling & Signaling Pathways
Understanding the opposing mechanisms of these ligands is prerequisite to designing a valid binding study. Amthamine stabilizes the receptor in an active conformation (
) leading to coupling, while Ranitidine stabilizes the inactive conformation () .
The following diagram illustrates the divergent pathways triggered (or blocked) by these compounds.
Caption: Amthamine drives the Gs-cAMP cascade, whereas Ranitidine competitively occupies the orthosteric site, preventing G-protein activation.
Comparative Data Profile
The following values represent consensus data from mammalian H2 receptor studies (primarily Rat/Guinea Pig and Human recombinant systems).
Feature
Amthamine Dihydrochloride
Ranitidine Hydrochloride
Pharmacological Class
Selective H2 Agonist
Selective H2 Antagonist
Binding Affinity ()
~6.0 – 7.0 (Species dependent)
~7.0 – 7.2
Functional Potency
~ 6.1 (Guinea Pig Atria)
~ 6.9 – 7.2
Selectivity
High (>100x vs H1/H3)
High (>50x vs H1/H3)
GTP Shift Sensitivity
Yes (Affinity drops with GTP)
No (Affinity stable with GTP)
Primary Utility
Probing receptor activation & G-protein coupling
Reference antagonist for determination
Expert Insight: In a competitive binding assay, Amthamine's apparent affinity will decrease if GTP
S is added to the buffer (uncoupling the G-protein), whereas Ranitidine's affinity will remain largely unchanged. This is the "GTP Shift" phenomenon used to validate agonist activity [1].
This protocol describes a Displacement Assay where the test compounds (Amthamine or Ranitidine) compete against a fixed concentration of a radiolabeled antagonist (e.g.,
-Iodopotentidine or -Tiotidine).
Materials Preparation[3][4][5]
Receptor Source: HEK293 membranes stably expressing Human H2R or Guinea Pig Striatum homogenate.
Radioligand:
-Iodopotentidine (High specific activity, ~2000 Ci/mmol) is preferred for sensitivity, or -Tiotidine ( nM).
Assay Buffer: 50 mM Tris-HCl (pH 7.4), 5 mM
.
Note:
is critical for agonist (Amthamine) binding as it promotes G-protein coupling.
Non-Specific Binding (NSB) Control: 10
M Tiotidine or Ranitidine (excess cold antagonist).
Step-by-Step Protocol
Membrane Preparation: Thaw membranes and re-suspend in Assay Buffer using a Polytron homogenizer (low setting) to ensure uniformity. Dilute to ~5-10
g protein/well.
Plate Setup: Use 96-well polypropylene plates.
Total Binding (TB): Membrane + Radioligand + Vehicle.
= Dissociation constant of the radioligand (determined previously via Saturation Binding).
Interpreting the Hill Slope
Ranitidine (Antagonist): Typically yields a Hill slope near -1.0 , indicating simple competitive binding at a single site.
Amthamine (Agonist): May yield a shallow Hill slope (< -1.0 , e.g., -0.7). This indicates "Agonist High/Low Affinity States."
Validation: If you observe a shallow slope with Amthamine, repeat the assay with 100
M GTPS added. If the curve shifts to the right and steepens to -1.0, you have successfully validated the agonist nature of Amthamine [2].
Troubleshooting & Optimization
Issue
Probable Cause
Corrective Action
High Non-Specific Binding
Ligand sticking to filters
Pre-soak GF/C filters in 0.3% PEI for >1 hour.
Low Signal-to-Noise
Receptor degradation
Ensure protease inhibitors are in the prep; keep membranes on ice until incubation.
Amthamine is variable
G-protein coupling state
Ensure is present. Avoid EDTA in the final assay buffer (EDTA strips ).
Ranitidine too high
Incubation time insufficient
Ranitidine has fast on/off rates, but ensure full equilibrium (60 min) is met.
References
Eriks, J. C., et al. (1992). "Histamine H2-receptor agonists.[2][3][4][5][6][7][8] Synthesis, in vitro pharmacology, and qualitative structure-activity relationships of substituted 4- and 5-(2-aminoethyl)thiazoles." Journal of Medicinal Chemistry.
Coruzzi, G., et al. (1993). "The new potent and selective histamine H2 receptor agonist amthamine as a tool to study gastric secretion."[8] Naunyn-Schmiedeberg's Archives of Pharmacology.
Leurs, R., et al. (1995). "Therapeutic potential of histamine H3 receptor agonists and antagonists." Trends in Pharmacological Sciences.
The Researcher's Guide to H2 Receptor Agonists: Unveiling the Advantages of Amthamine over Histamine in Functional Assays
For decades, histamine, the endogenous ligand for its eponymous receptors, has been the default agonist in countless H2 receptor functional assays. However, its utility is often compromised by its physiological promiscui...
Author: BenchChem Technical Support Team. Date: February 2026
For decades, histamine, the endogenous ligand for its eponymous receptors, has been the default agonist in countless H2 receptor functional assays. However, its utility is often compromised by its physiological promiscuity and metabolic fragility. This guide provides an in-depth comparison of Amthamine, a synthetic agonist, and histamine, elucidating the clear advantages of using Amthamine for generating robust, reproducible, and specific data in H2 receptor research. We will delve into the critical parameters of receptor selectivity, potency, and metabolic stability, supported by experimental data and a detailed protocol for a typical H2 functional assay.
The Agonist's Dilemma: Why Histamine Falls Short in H2-Specific Interrogation
Histamine is a biogenic amine that plays a complex role in various physiological processes by activating four distinct receptor subtypes: H1, H2, H3, and H4.[1] While indispensable for in vivo studies of the complete histaminergic system, this lack of selectivity is a significant drawback in assays designed to isolate and characterize the H2 receptor. The simultaneous activation of other histamine receptors can lead to confounding off-target effects, complicating data interpretation.
Furthermore, histamine is rapidly metabolized in biological systems by two primary enzymes: diamine oxidase (DAO) and histamine-N-methyltransferase (HNMT).[2] This enzymatic degradation can significantly reduce the effective concentration of histamine at the receptor site over the course of an experiment, leading to variability and underestimation of the true potency and efficacy of H2 receptor-mediated responses.
Amthamine: A Superior Tool for H2 Receptor Pharmacology
Amthamine, chemically known as 2-amino-5-(2-aminoethyl)-4-methylthiazole, emerged as a potent and highly selective H2 receptor agonist.[3][4] Its chemical structure confers a high affinity for the H2 receptor while demonstrating negligible activity at H1 and H3 receptors, and it is also a weak antagonist at H3 receptors.[5][6][7] This high selectivity is the cornerstone of its advantage over histamine, ensuring that the observed biological response is directly attributable to H2 receptor activation.
While comprehensive metabolic studies on Amthamine are limited, its synthetic, thiazole-based structure suggests a greater resistance to the enzymatic degradation pathways that rapidly inactivate histamine. This inferred metabolic stability translates to more consistent and predictable agonist concentrations throughout an assay, a critical factor for generating high-quality, reproducible data.
Head-to-Head Comparison: Amthamine vs. Histamine
The following table summarizes the key pharmacological parameters of Amthamine and Histamine, highlighting the advantages of Amthamine for H2-specific assays.
Feature
Amthamine
Histamine
Advantage of Amthamine
Receptor Selectivity
Highly selective for H2 receptor.[5][6][7] Weak antagonist at H3, no activity at H1.[5][6][7]
Non-selective; activates H1, H2, H3, and H4 receptors.[1]
Eliminates off-target effects, ensuring data specificity for the H2 receptor.
Potency (H2 Receptor)
Equipotent or slightly more potent than histamine.[1][5] (pD2 ≈ 6.21 in guinea pig atrium).
Endogenous agonist with high potency at the H2 receptor.
Provides a robust and reliable signal at comparable or lower concentrations.
Metabolic Stability
Inferred high stability due to its synthetic structure, resistant to DAO and HNMT.
Rapidly degraded by diamine oxidase (DAO) and histamine-N-methyltransferase (HNMT).[2]
Maintains a stable concentration throughout the assay, leading to more accurate and reproducible results.
Off-Target Effects
At high doses, may interact with the adrenergic system.[3]
Activates other histamine receptors, leading to a broad range of physiological responses.
Cleaner pharmacological profile, especially at typical working concentrations for H2 assays.
Visualizing the Molecular Interaction and Experimental Design
To better understand the principles discussed, the following diagrams illustrate the H2 receptor signaling pathway and a typical experimental workflow for an H2 functional assay.
Caption: H2 Receptor Signaling Pathway.
Caption: Experimental Workflow for an H2 Receptor Functional Assay.
Experimental Protocol: A Step-by-Step Guide to a Robust H2 Receptor cAMP Assay
This protocol provides a framework for a homogenous time-resolved fluorescence (HTRF)-based cAMP assay in Chinese Hamster Ovary (CHO) cells stably expressing the human H2 receptor.
Materials:
CHO-K1 cells stably expressing the human H2 receptor (CHO-H2)
Cell culture medium (e.g., DMEM/F-12) with appropriate supplements
Phosphate-Buffered Saline (PBS)
Amthamine dihydrobromide
Histamine dihydrochloride
3-isobutyl-1-methylxanthine (IBMX)
HTRF cAMP assay kit
White, opaque 384-well microplates
Multimode plate reader capable of HTRF detection
Procedure:
Cell Culture and Seeding:
Culture CHO-H2 cells according to standard protocols.
On the day before the assay, harvest the cells and resuspend them in fresh culture medium.
Seed the cells into a 384-well plate at a density of 5,000-10,000 cells per well.
Incubate the plate overnight at 37°C in a humidified 5% CO2 incubator.
Compound Preparation:
Prepare a stock solution of Amthamine and Histamine in water or an appropriate solvent.
Perform serial dilutions of the agonists in assay buffer to create a range of concentrations for the dose-response curve.
Assay Execution:
On the day of the assay, remove the culture medium from the wells.
Wash the cells once with PBS.
Add 10 µL of assay buffer containing IBMX (to a final concentration of 500 µM) to each well. IBMX is a phosphodiesterase inhibitor that prevents the degradation of cAMP, thereby amplifying the signal.
Add 5 µL of the diluted Amthamine or Histamine solutions to the appropriate wells. Include a vehicle control (assay buffer without agonist).
Incubate the plate at room temperature for 30 minutes.
cAMP Detection:
Following the incubation, add the HTRF cAMP detection reagents (d2-labeled cAMP and anti-cAMP cryptate) according to the manufacturer's instructions.
Incubate the plate at room temperature for 60 minutes, protected from light.
Data Acquisition and Analysis:
Read the plate on an HTRF-compatible plate reader.
Calculate the HTRF ratio and convert it to cAMP concentration using a standard curve.
Plot the cAMP concentration against the log of the agonist concentration to generate a dose-response curve.
Determine the EC50 (the concentration of agonist that produces 50% of the maximal response) and Emax (the maximum response) for both Amthamine and Histamine.
Conclusion: The Clear Choice for Specific and Reliable H2 Receptor Research
In the pursuit of precise and reproducible data in H2 receptor research, the choice of agonist is paramount. While histamine remains a valuable tool for studying the integrated histaminergic system, its lack of receptor selectivity and metabolic instability present significant challenges for assays focused specifically on the H2 receptor.
Amthamine, with its high selectivity and inferred metabolic stability, offers a superior alternative. By eliminating confounding signals from other histamine receptors and providing a more stable agonist concentration, Amthamine empowers researchers to generate cleaner, more reliable, and ultimately more insightful data. For any scientist aiming to dissect the intricacies of H2 receptor function, Amthamine is the agonist of choice.
Coruzzi, G., Timmerman, H., Adami, M., & Bertaccini, G. (1993). The new potent and selective histamine H2 receptor agonist amthamine as a tool to study gastric secretion. Naunyn-Schmiedeberg's archives of pharmacology, 348(1), 77–81. [Link]
Poli, E., Pozzoli, C., Spaggiari, I., & Bertaccini, G. (1994). Positive inotropic activity of the novel histamine H2-receptor agonist, amthamine, on the human heart in vitro. General pharmacology, 25(8), 1649–1654. [Link]
Poli, E., Coruzzi, G., Bertaccini, G., & Timmerman, H. (1993). In vitro cardiac pharmacology of the new histamine H2-receptor agonist amthamine: comparisons with histamine and dimaprit. Agents and actions, 40(1-2), 44–49. [Link]
Coruzzi, G., Poli, E., & Bertaccini, G. (1995). Cardiovascular effects of the novel histamine H2 receptor agonist amthamine: interaction with the adrenergic system. Naunyn-Schmiedeberg's archives of pharmacology, 351(5), 549–555. [Link]
Fernandez, N., Moreno-Delgado, D., Sodupe, M., & Corda, D. (2015). Physiological implications of biased signaling at histamine H2 receptors. Frontiers in pharmacology, 6, 35. [Link]
ResearchGate. Effect of different pathways modulated by histamine through histamine H2 receptor on MRP4 promoter activity in HEK293T-H2R cells. [Link]
ResearchGate. Antagonism of histamine H2 receptor responses. [Link]
Eriks, J. C., van der Goot, H., Sterk, G. J., & Timmerman, H. (1992). Histamine H2-receptor agonists. Synthesis, in vitro pharmacology, and qualitative structure-activity relationships of substituted 4- and 5-(2-aminoethyl)thiazoles. Journal of medicinal chemistry, 35(17), 3239–3246. [Link]
Comas-Basté, O., Sánchez-Pérez, S., Veciana-Nogués, M. T., Latorre-Moratalla, M. L., & Vidal-Carou, M. C. (2020). The Rate of Histamine Degradation by Diamine Oxidase Is Compromised by Other Biogenic Amines. Foods (Basel, Switzerland), 9(9), 1221. [Link]
Snape, T. J., Astles, A. M., & Davies, J. (2010). Understanding the chemical basis of drug stability and degradation. The Pharmaceutical journal, 285(7622), 383-386. [Link]
Eriks, J. C., van der Goot, H., Sterk, G. J., & Timmerman, H. (1992). Histamine H2-receptor agonists. Synthesis, in vitro pharmacology, and qualitative structure-activity relationships of substituted 4- and 5-(2-aminoethyl)thiazoles. Journal of medicinal chemistry, 35(17), 3239–3246. [Link]
ResearchGate. Summary of the histamine metabolism. [Link]
Executive Summary: The "Chain of Custody" Approach
As a Senior Application Scientist, I often see this compound—a critical intermediate in the synthesis of dopamine agonists like Pramipexole—mishandled due to a misunderstanding of its salt form. 5-(2-Aminoethyl)thiazol-2-amine dihydrochloride is not merely "organic waste"; it is a bioactive ammonium salt with significant acidic potential.[1]
Effective disposal is not just about compliance; it is about preventing downstream reactivity .[1] The dihydrochloride moiety (
) means this compound is hygroscopic and prone to hydrolysis, generating hydrochloric acid upon contact with moisture.
H411/H412: Harmful to aquatic life (Thiazole ring stability).[1]
The "Why" Behind the Protocol
Bioactivity: As a structural analog to dopamine, environmental release poses risks to aquatic neurological systems.[1] Standard wastewater treatment plants (WWTP) may not fully degrade the thiazole ring.
Acidic Microenvironments: When disposed of in general solid waste, the dihydrochloride salt absorbs atmospheric moisture, creating localized pockets of hydrochloric acid. This can corrode steel waste drums from the inside out, leading to leaks during transport.
Operational Disposal Protocol
This protocol uses a Self-Validating System : At every step, you verify the state of the waste before moving to the next stage.[1]
Scenario A: Solid Waste (Pure Substance or Spills)[1]
Segregation: Isolate the solid in a chemically compatible primary container (High-Density Polyethylene - HDPE is preferred over glass to prevent breakage).[1]
Validation: Verify the lid is PTFE-lined to prevent acid fume degradation.[1]
Packaging: Place the primary container into a larger shipping drum (Lab Pack). Use vermiculite or diatomaceous earth as void filler/absorbent.[1]
Labeling: Mark as "Toxic, Organic Solid, Acidic."
Scenario B: Aqueous Waste (Reaction Mixtures)
Goal: pH Stabilization and Solvent Compatibility.
Risk: Mixing this acidic salt with a basic waste stream (e.g., sodium hydroxide washes) will generate heat (exotherm) and liberate the free amine, which may have different volatility/toxicity profiles.
Characterization: Measure the pH of the waste stream.[1]
If pH < 2:[1][2] It is legally Corrosive (D002) .[1][3]
Segregation: Determine if the solvent is Halogenated (DCM, Chloroform) or Non-Halogenated (Methanol, Ethyl Acetate).
Action: The thiazole amine does not change the classification.[1] Dispose of according to the solvent's waste profile.
Trace Contamination: Rinse empty reagent bottles 3x with a compatible solvent (e.g., Methanol) before discarding the glass.[1] Add rinsate to the liquid waste stream.[1]
Decision Matrix (Visualization)
The following logic flow ensures no critical decision point is missed.
Figure 1: Decision matrix for the segregation and disposal of thiazole amine salts.
Regulatory Compliance (RCRA & EPA)
While this specific CAS is not typically "P-listed" or "U-listed" (Acute Hazardous Waste) by name under 40 CFR 261.33 [1], it falls under the "Generator Knowledge" rule.[1]
Waste Characterization: If the waste solution has a pH
2, it bears the D002 (Corrosivity) waste code [2].[1][2][3]
Organic Toxicity: If not corrosive, it is generally classified as Non-Regulated Chemical Waste (unless mixed with listed solvents like Methanol - F003 ).[1]
Best Practice: Regardless of the lack of a specific RCRA code, treat as Hazardous Waste due to aquatic toxicity and bioactivity.
The "Dry" Rule: Do not add water to a solid spill.[1] The dissolution is exothermic and generates acidic runoff.
PPE: Nitrile gloves (double gloved), lab coat, safety goggles, and a N95/P100 dust mask (to prevent inhalation of amine dust).
Containment: Cover the spill with a dry absorbent pad or vermiculite.[1]
Neutralization (Surface): After sweeping up the solid, wipe the surface with a mild 5% Sodium Bicarbonate solution to neutralize acidic residues.[1]
Disposal: Place all contaminated absorbents into a wide-mouth HDPE jar. Label as "Spill Debris: Thiazole Amine Salt."[1]
References
U.S. Environmental Protection Agency (EPA). (2024).[1] Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. 40 CFR Part 261.[1][2][3][6] Link
U.S. Environmental Protection Agency (EPA). (2024).[1] Characteristic of Corrosivity.[1][2][3][6][7] 40 CFR 261.[1][2][3][6]22. Link
PubChem. (2024).[1] Compound Summary: 5-(2-Aminoethyl)thiazol-2-amine.[1][4][5] National Library of Medicine.[1] Link[1]
Occupational Safety and Health Administration (OSHA). (2024).[1] Hazard Communication Standard: Safety Data Sheets. 29 CFR 1910.1200.[1] Link[1]
